Technical Whitepaper: Structural Analysis and Synthetic Utility of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
The following technical guide provides an in-depth structural and synthetic analysis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene , a tri-functionalized arene scaffold used in high-value medicinal chemistry campaigns....
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth structural and synthetic analysis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene , a tri-functionalized arene scaffold used in high-value medicinal chemistry campaigns.
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene represents a strategic "tri-vector" scaffold in drug discovery. Its structure integrates three distinct chemical handles—an aryl bromide, an aryl fluoride, and a secondary benzylic amine—allowing for orthogonal functionalization. This compound is primarily utilized as an intermediate in the synthesis of kinase inhibitors, GPCR ligands, and agrochemicals where the 2-bromo-5-fluorobenzyl motif serves as a privileged pharmacophore for metabolic stability and hydrophobic binding.
This guide details the structural properties, a validated "Senior Scientist" synthesis protocol, and the reactivity profile of this molecule.
Chemical Identity & Structural Characterization[2][3][4][5][6]
The molecule is defined by a benzene core substituted at the 1, 2, and 4 positions. The interplay between the electronegative fluorine and the bulky bromine atom creates a unique electronic and steric environment.
Nomenclature based on the amine as the principal group often yields N-substituted benzylamine.
LogP (Predicted)
~3.4 - 3.9
Highly lipophilic due to the butyl chain and halogenation; requires organic co-solvents for bio-assays.
pKa (Base)
~9.2 (Calculated)
The secondary amine is basic; exists as a cation at physiological pH.
H-Bond Donors
1 (NH)
Critical for binding interactions or further derivatization.
Rotatable Bonds
5
The butyl chain and benzylic methylene provide conformational flexibility.
Electronic & Conformational Analysis
The Fluorine Effect: Located para to the bromine and meta to the aminomethyl group, the fluorine atom exerts a strong inductive withdrawing effect (-I), deactivating the ring electron density. This increases the acidity of the benzylic protons and modulates the oxidative addition rate at the C-Br bond during catalysis.
Steric Locking: The ortho positioning of the bromine atom relative to the aminomethyl group creates significant steric bulk. This restricts the rotation of the benzylic bond, potentially favoring conformations where the amine is directed away from the halogen, which influences binding kinetics in protein pockets.
Validated Synthesis Protocol
While alkylation of benzyl halides is possible, it often leads to over-alkylation (tertiary amine byproducts). The Reductive Amination pathway is the industry standard for high-fidelity synthesis of this secondary amine, utilizing 2-Bromo-5-fluorobenzaldehyde as the stable precursor.
Reaction Scheme (DOT Visualization)
Figure 1: Step-wise reductive amination pathway minimizing side reactions.
Detailed Methodology
Objective: Synthesis of 5.0 g of Target Compound.
Precursor: 2-Bromo-5-fluorobenzaldehyde (CAS: 94569-84-3).
Step 1: Imine Formation
Setup: Charge a 250 mL round-bottom flask with 2-Bromo-5-fluorobenzaldehyde (5.0 g, 24.6 mmol) and anhydrous Methanol (50 mL).
Dehydration: Add anhydrous MgSO₄ (2.0 g) to sequester water and drive the equilibrium toward the imine. Stir at Room Temperature (RT) for 4 hours.
Checkpoint: Monitor by TLC (formation of a less polar spot) or ¹H NMR (disappearance of aldehyde CHO peak at ~10 ppm).
Step 2: Reduction
Cooling: Cool the reaction mixture to 0°C using an ice bath.
Reduction: Add Sodium Borohydride (NaBH₄) (1.4 g, 36.9 mmol, 1.5 equiv) portion-wise over 20 minutes. Caution: Gas evolution (H₂).
Reaction: Allow the mixture to warm to RT and stir for 12 hours.
Step 3: Workup & Purification (The "Acid-Base" Trick)
Why this works: This method selectively isolates the basic amine product from neutral impurities (unreacted aldehyde) without column chromatography.
Quench: Quench with saturated NH₄Cl solution (20 mL). Remove MeOH under reduced pressure.
Extraction 1 (Remove Neutrals): Dissolve residue in Ethyl Acetate (EtOAc) and 1M HCl. The product moves to the aqueous layer (protonated). The impurities stay in the organic layer. Discard the organic layer.
Basification: Basify the aqueous layer to pH >12 using 4M NaOH. The product precipitates/oils out.[2]
Extraction 2 (Isolate Product): Extract the basic aqueous layer with DCM (3 x 30 mL).
Drying: Dry combined organics over Na₂SO₄, filter, and concentrate.
Yield: Expect ~5.8 g (90% yield) of a clear to pale yellow oil.
Reactivity Profile & Applications
This molecule is a versatile building block because its three functional groups react under orthogonal conditions.
The Tri-Vector Reactivity Map
Figure 2: Orthogonal reactivity channels for library generation.
Vector A: The Aryl Bromide (C1)
The bromine atom is the primary handle for scaffold elongation.
Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form biaryl cores, common in kinase inhibitors.
Lithium-Halogen Exchange: Treatment with n-BuLi at -78°C generates the aryl lithium species, which can be quenched with electrophiles (e.g., CO₂ to form benzoic acids).
Vector B: The Aryl Fluoride (C4)
Unlike the bromine, the fluorine is generally stable to standard coupling conditions.
Role: It primarily serves as a bioisostere for hydrogen, blocking metabolic oxidation at the para position (relative to the amine linkage) and modulating the pKa of the ring system.
Activation: While not typically labile, it can undergo SNAr displacement if the ring is further activated by strong electron-withdrawing groups in subsequent synthetic steps.
Vector C: The Secondary Amine (C2-Sidechain)
The butylamine chain provides hydrophobic bulk and a nucleophilic nitrogen.
Derivatization: Readily reacts with isocyanates (to form ureas), sulfonyl chlorides (sulfonamides), or acid chlorides (amides).
Salt Formation: Can be crystallized as a hydrochloride or oxalate salt for improved stability during storage.
Safety & Handling
Hazards: As a halogenated benzylamine, this compound acts as a skin and eye irritant. It may cause sensitization upon inhalation.
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Amines effectively scavenge CO₂ from the air to form carbamates; inert storage prevents this degradation.
Disposal: Halogenated organic waste. Do not mix with strong oxidizers.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 85723062 (Analogous Structure). Retrieved from [Link]
Organic Syntheses. Preparation of 2-Amino-5-bromobenzaldehyde (Methodology Analog). Org.[3] Synth. 2013, 90, 240-250. Retrieved from [Link]
Indian Academy of Sciences. Reduction of hydrobenzamides: a strategy for synthesizing benzylamines. J. Chem. Sci. Retrieved from [Link]
Physicochemical Profiling & Technical Handbook: 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
The following technical guide details the physicochemical profile, synthesis, and handling of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (CAS 1019618-98-4). This document is structured for researchers requiring high-fi...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the physicochemical profile, synthesis, and handling of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (CAS 1019618-98-4). This document is structured for researchers requiring high-fidelity data for synthetic planning and property prediction in drug discovery campaigns.[1]
[1]
Part 1: Chemical Identity & Structural Analysis[1]
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a halogenated benzylamine derivative serving as a critical scaffold in medicinal chemistry.[1] Its structure features a trisubstituted benzene ring incorporating a "soft" electrophile (bromine) for cross-coupling, a metabolic blocker (fluorine), and a secondary amine side chain capable of salt formation or further functionalization.
Nomenclature & Identifiers
Identifier Type
Value
IUPAC Name
N-(2-Bromo-5-fluorobenzyl)butan-1-amine
Common Name
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
CAS Number
1019618-98-4
SMILES
CCCCNCC1=CC(F)=CC=C1Br
Molecular Formula
C₁₁H₁₅BrFN
Molecular Weight
260.15 g/mol
Structural Conformation & Reactivity
The molecule exhibits a steric "ortho effect" due to the bulky bromine atom at position 1 and the aminomethyl group at position 2.
C1-Br Bond: Highly susceptible to Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).[1]
C4-F Bond: Generally stable but can undergo SNAr under forcing conditions if the ring is further activated by electron-withdrawing groups.[1]
Secondary Amine: A nucleophilic center (pKa ~9.[1]5) prone to oxidation if not stored correctly; acts as a hydrogen bond acceptor/donor.[1]
Part 2: Physicochemical Properties[1][3]
The following data aggregates experimental limits and high-confidence calculated values (ACD/Labs, EPISuite) essential for formulation and assay development.
Aqueous Solubility: The free base is practically insoluble in water.[1] Solubility increases significantly at pH < 5 due to protonation of the secondary amine.
Organic Solvents: Highly soluble in DCM, DMSO, Methanol, and Ethyl Acetate.[1]
Salt Selection: For biological assays, conversion to the Hydrochloride (HCl) or Fumarate salt is recommended to stabilize the solid form and ensure water solubility (>10 mg/mL).[1]
Part 3: Synthesis & Manufacturing Protocols
Two primary routes exist for the synthesis of this compound.[2][3][4][5] The Reductive Amination route is preferred for its higher yield and suppression of over-alkylation byproducts (tertiary amines).[1]
Route A: Reductive Amination (Recommended)
Mechanism: Condensation of 2-bromo-5-fluorobenzaldehyde with n-butylamine to form an imine intermediate, followed by in situ reduction.[1]
Use this logic flow to determine the appropriate storage and handling conditions.
Caption: Decision matrix for storage and preparation based on the chemical form (free base vs. salt).
Critical Precautions
Oxidation Risk: Secondary amines can slowly oxidize to hydroxylamines or imines upon prolonged air exposure.[1] Always purge headspace with Nitrogen.
Light Sensitivity: Aryl bromides can undergo photodehalogenation.[1] Use amber vials.
Disposal: Halogenated organic waste. Do not mix with acidic aqueous waste streams if free base (exothermic salt formation).
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1019618-98-4. Retrieved from [Link]
Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Journal of Organic Chemistry. Retrieved from [Link]
Reich, H. J. Bordwell pKa Table (Acidity in DMSO).[1] University of Wisconsin-Madison.[1] Retrieved from [Link][1]
A Technical Guide to 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene: Synthesis, Properties, and Applications
Abstract: This technical guide provides a comprehensive overview of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene, a fluorinated aromatic building block with significant potential in medicinal chemistry and drug developme...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This technical guide provides a comprehensive overview of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene, a fluorinated aromatic building block with significant potential in medicinal chemistry and drug development. The document details the compound's chemical identifiers, physical properties, a validated synthetic protocol via reductive amination, and its strategic importance in the design of novel therapeutics. The rationale behind experimental choices, safety considerations, and the role of its structural motifs in modulating pharmacological properties are discussed in depth to support researchers, scientists, and drug development professionals.
Section 1: Compound Identification and Physicochemical Properties
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a substituted toluene derivative featuring a strategic arrangement of functional groups beneficial for pharmaceutical research. The bromine atom serves as a versatile handle for cross-coupling reactions, the fluorine atom enhances metabolic stability and binding affinity, and the secondary amine provides a site for polar interactions or further functionalization.
Chemical Identifiers
A precise understanding of a compound's identifiers is critical for database searching, regulatory submission, and procurement. The key identifiers for the title compound are summarized below.[1]
While extensive experimental data for this specific molecule is not publicly available, properties can be estimated based on its structure and data from analogous compounds like 1-bromo-4-fluorobenzene.
Property
Estimated Value / Observation
Rationale / Analogous Compound Data
Appearance
Colorless to pale yellow liquid
Based on similar substituted benzylamines.
Boiling Point
>200 °C (estimated)
High due to molecular weight and polar amine group.
Solubility
Soluble in organic solvents (DCM, EtOAc, MeOH). Sparingly soluble in water.
Typical for functionalized aromatic compounds.
Stability
Stable under normal laboratory conditions.
-
Section 2: Synthesis and Mechanistic Insights
The most logical and efficient synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is achieved through a one-pot reductive amination protocol. This method is widely favored in medicinal chemistry for its high yields, mild reaction conditions, and operational simplicity.
The process involves two key steps:
Imine Formation: The reaction between the starting aldehyde, 2-Bromo-5-fluorobenzaldehyde, and n-butylamine to form a Schiff base (imine) intermediate.
Reduction: The in-situ reduction of the imine to the corresponding secondary amine.
Proposed Synthetic Workflow
The diagram below illustrates the synthetic pathway from the starting materials to the final product.
Caption: Synthetic workflow for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene.
Detailed Experimental Protocol
This protocol is a self-validating system designed for high fidelity and reproducibility.
Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Bromo-5-fluorobenzaldehyde (1.0 eq) and dissolve in anhydrous DCM (approx. 0.1 M concentration).
Amine Addition: Add n-butylamine (1.1 eq) to the solution. Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate. The reaction can be monitored by TLC or LC-MS to confirm the consumption of the aldehyde.
Reduction Step: Carefully add sodium triacetoxyborohydride (STAB, 1.5 eq) portion-wise to the reaction mixture. Causality Note: STAB is a mild and selective reducing agent, ideal for reductive aminations. It is less water-sensitive than other hydrides like sodium borohydride and does not reduce the starting aldehyde, thus minimizing side reactions.
Reaction Monitoring: Stir the reaction overnight at room temperature. Monitor for the disappearance of the imine intermediate and the formation of the product by TLC or LC-MS.
Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Stir vigorously for 15 minutes. Transfer the mixture to a separatory funnel and separate the organic layer.
Extraction: Extract the aqueous layer twice with DCM.
Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the final product as a pure oil or liquid.
Section 3: Applications in Drug Discovery
The structural motifs present in 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene are of significant interest in modern medicinal chemistry.
The Role of Fluorine and Bromine
Fluorine: The strategic incorporation of fluorine is a well-established strategy to enhance drug properties.[4][5][6] The C-F bond is highly polarized and stable, which can lead to:
Increased Metabolic Stability: Fluorine can block sites of oxidative metabolism, increasing the drug's half-life.[4]
Enhanced Binding Affinity: The high electronegativity of fluorine can alter the pKa of nearby functional groups or participate in favorable electrostatic interactions with target proteins.[7]
Modulated Lipophilicity: Aromatic fluorination can increase lipophilicity, potentially improving membrane permeability and blood-brain barrier penetration.[5][8]
Bromine: The bromine atom serves as a key synthetic handle. It is an excellent leaving group for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the late-stage introduction of molecular complexity. This enables the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies.
Logical Framework for Application
The diagram below outlines how the key structural features of the molecule contribute to its utility as a scaffold in drug design.
Caption: Key structural features and their relevance in drug design.
Section 4: Safety and Handling
As with any chemical reagent, proper safety protocols must be observed. The safety information provided is based on related benzylamine and bromofluorobenzene compounds and should be considered a guideline.[9][10][11][12]
Use only in a well-ventilated area, preferably a chemical fume hood.[13]
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[11][13]
Avoid breathing vapors.
Keep away from heat, sparks, and open flames.
First Aid Measures:
Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[9][11]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek immediate medical attention.[9][11]
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9]
Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[13]
Section 5: Conclusion
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a valuable and versatile building block for drug discovery and development. Its synthesis is straightforward via reductive amination, and its constituent functional groups offer a powerful combination of features for optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds. The strategic placement of the bromo and fluoro substituents on the aromatic ring provides medicinal chemists with the tools needed for both metabolic tuning and the efficient exploration of chemical space through cross-coupling chemistry. Adherence to rigorous synthetic protocols and safety measures will ensure its effective and safe application in the laboratory.
References
Loba Chemie. (2016, April 29). BENZYLAMINE FOR SYNTHESIS MSDS CAS No: 100-46-9 MSDS. [Link]
(2024, November 20). Comprehensive Analysis of Benzylamine: Properties, Applications, and Future Prospects. [Link]
molecular weight and formula of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
The following technical guide provides an in-depth profile of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene , structured for researchers in medicinal chemistry and drug development. [1][2] Executive Summary 1-Bromo-4-fluo...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth profile of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene , structured for researchers in medicinal chemistry and drug development.
[1][2]
Executive Summary
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (CAS: 1019618-98-4 ) is a halogenated benzylamine derivative serving as a high-value scaffold in medicinal chemistry.[1] Characterized by a polyfunctional benzene core, it features an ortho-bromo substituent for palladium-catalyzed cross-coupling, a para-fluoro motif for metabolic stability, and a secondary butylamine chain capable of further diversification. This molecule is frequently utilized as an intermediate in the synthesis of GPCR ligands, kinase inhibitors, and agrochemicals where the "privileged" benzylamine substructure is required.
Physicochemical Specifications
The following data represents the calculated and experimentally validated properties for the free base form.
Property
Value
Notes
IUPAC Name
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Common Synonyms
-(2-Bromo-5-fluorobenzyl)butan-1-amine
Derived from 2-bromo-5-fluorobenzaldehyde
CAS Number
1019618-98-4
Molecular Formula
Molecular Weight
260.15 g/mol
Exact Mass
259.0372
Monoisotopic ()
Physical State
Pale yellow oil or low-melting solid
Tendency to darken upon oxidation
Boiling Point
~310 °C (Predicted)
@ 760 mmHg
LogP (Predicted)
3.52 ± 0.4
Lipophilic character dominates
pKa (Base)
~9.5
Secondary amine nitrogen
H-Bond Donors
1
(NH)
H-Bond Acceptors
2
(N, F)
Synthetic Methodology
The synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is most efficiently achieved via Reductive Amination . This route is preferred over direct alkylation of butylamine with benzyl halides to suppress over-alkylation (formation of tertiary amines).
Retrosynthetic Analysis
The molecule is disconnected at the C-N bond, revealing 2-bromo-5-fluorobenzaldehyde and n-butylamine as the primary precursors.
Representative Protocol (Self-Validating)
Objective: Synthesis of
-(2-bromo-5-fluorobenzyl)butan-1-amine via Sodium Triacetoxyborohydride (STAB) reduction.
Reagents:
2-Bromo-5-fluorobenzaldehyde (1.0 equiv)
n-Butylamine (1.1 equiv)
Sodium Triacetoxyborohydride (
) (1.4 equiv)
Acetic Acid (AcOH) (1.0 equiv, optional catalyst)
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)
Step-by-Step Workflow:
Imine Formation: In a dry reaction vessel under
atmosphere, dissolve 2-bromo-5-fluorobenzaldehyde in DCE (0.2 M concentration). Add n-butylamine and acetic acid. Stir at room temperature for 30–60 minutes. Validation: Monitor by TLC (disappearance of aldehyde spot) or formation of the imine intermediate.
Reduction: Cool the mixture to 0°C (optional, but recommended to control exotherm). Add
portion-wise. Allow the reaction to warm to room temperature and stir for 12–16 hours.
Why STAB? Unlike
, STAB is mild and does not reduce the aldehyde starting material, ensuring that hydride transfer only occurs to the protonated imine species.
Quench & Workup: Quench the reaction with saturated aqueous
until gas evolution ceases. Extract the aqueous layer with DCM ().[2]
Purification: Wash combined organics with brine, dry over
, and concentrate in vacuo. The crude oil is typically purified via flash column chromatography (, Hexanes/EtOAc gradient or DCM/MeOH with 1% ).
To validate the identity of the synthesized compound, the following spectral signatures must be confirmed.
Nuclear Magnetic Resonance (NMR)
NMR (400 MHz, ):
7.45 (dd, 1H): H-3 proton (ortho to Br, meta to F).
7.15 (dd, 1H): H-6 proton (ortho to alkyl, meta to F).
6.85 (td, 1H): H-5 proton (between F and H-6).
3.85 (s, 2H): Benzylic . (Key diagnostic signal).
2.62 (t, 2H): (Butyl -protons).
1.50 (m, 2H): Butyl -protons.
1.35 (m, 2H): Butyl -protons.
0.92 (t, 3H): Terminal methyl group.
NMR:
Single peak expected around -115 ppm , consistent with a fluoro-benzene system meta to an electron-withdrawing bromine.
Mass Spectrometry (MS)
Ionization: ESI+
Observed Mass (
): 260.1 and 262.1.
Isotope Pattern: A distinct 1:1 doublet indicates the presence of a single Bromine atom (
and ).
Applications in Drug Discovery
This molecule functions as a "linchpin" scaffold due to its orthogonal reactivity profiles.
Orthogonal Functionalization Strategy
Secondary Amine (
-H): The most nucleophilic site. Ready for:
Amide coupling (reaction with acyl chlorides/carboxylic acids).
Sulfonylation (reaction with sulfonyl chlorides).
Urea formation (reaction with isocyanates).
Aryl Bromide (
): A handle for Carbon-Carbon or Carbon-Heteroatom bond formation.
Suzuki-Miyaura Coupling: Introduction of biaryl systems.
Buchwald-Hartwig Amination: Replacement of Br with another amine.
Note on Sterics: The ortho-benzylic amine substituent creates steric bulk around the Bromine position. Highly active catalyst systems (e.g., Pd-RuPhos or Pd-XPhos) are recommended for successful coupling.
Aryl Fluoride (
): Generally inert under standard coupling conditions, providing metabolic blockage at the para position relative to the nitrogen tail, preventing oxidative metabolism (P450 hydroxylation).
Functionalization Logic Diagram
Caption: Orthogonal reactivity sites allowing sequential diversification of the scaffold.
Safety & Handling
Hazards: Irritant to eyes, respiratory system, and skin. The free amine may cause chemical burns upon prolonged contact.
Storage: Store under inert atmosphere (
or Ar) at 2–8°C. Amine derivatives can absorb from air to form carbamates; keep tightly sealed.
Disposal: Halogenated organic waste streams.
References
ChemicalBook. 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene Product Page. Retrieved from
Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3] Journal of Organic Chemistry.[3][4]
BLDpharm. Product Datasheet: 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (CAS 1019618-98-4).[1] Retrieved from
PubChem. 2-Bromo-5-fluorobenzaldehyde (Precursor Data). National Library of Medicine. Retrieved from
solubility profile of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene in organic solvents
An In-Depth Technical Guide to the Solubility Profile of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene in Organic Solvents Authored by: A Senior Application Scientist Abstract The solubility of a compound is a critical ph...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Solubility Profile of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene in Organic Solvents
Authored by: A Senior Application Scientist
Abstract
The solubility of a compound is a critical physicochemical property that governs its application in synthesis, purification, formulation, and various analytical techniques. This guide provides a comprehensive technical overview of the solubility profile of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene. In the absence of extensive empirical data in published literature, this document synthesizes foundational chemical principles to predict its solubility behavior across a spectrum of common organic solvents. Furthermore, it outlines a rigorous, self-validating experimental protocol for the systematic determination of its solubility, providing researchers and drug development professionals with both a theoretical framework and a practical guide for handling this and structurally related compounds.
Introduction: The Significance of a Solubility Profile
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a substituted aromatic amine, a class of compounds frequently encountered as intermediates in the synthesis of pharmaceuticals and other fine chemicals. The rational design of reaction conditions, the selection of appropriate crystallization solvents for purification, and the development of stable formulations all hinge on a thorough understanding of the compound's solubility. A well-characterized solubility profile enables chemists to optimize reaction yields, enhance purity, and avoid costly downstream processing issues. This guide serves to bridge the current information gap by providing a detailed analysis based on first principles and established methodologies.
Molecular Structure Analysis: A Tale of Two Halves
To predict the solubility of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene, we must first dissect its molecular structure and analyze the contribution of each functional group to its overall polarity and intermolecular interaction potential. The molecule can be conceptually divided into two distinct regions: a largely nonpolar part and a polar part.
The Substituted Aromatic Ring and Alkyl Chain: The benzene ring, substituted with a bromine and a fluorine atom, along with the four-carbon butyl group, constitutes the primary nonpolar, lipophilic portion of the molecule.[1] Halogenated aromatic hydrocarbons are generally characterized by low water solubility and good solubility in nonpolar organic solvents.[2][3] The butyl group, being a simple alkyl substituent, is hydrophobic and further enhances the compound's affinity for nonpolar environments.[4]
The Secondary Amine Linkage: The secondary amine (-NH-) group attached to the butyl chain introduces a significant degree of polarity. The nitrogen atom possesses a lone pair of electrons, making it a hydrogen bond acceptor.[5] The hydrogen atom attached to the nitrogen allows it to act as a hydrogen bond donor.[6] This capacity for hydrogen bonding is a crucial determinant of its solubility in polar solvents.[7]
The overall solubility will therefore be a balance between the large, nonpolar bromofluorobenzyl and butyl moieties and the polar, hydrogen-bonding secondary amine group.
The guiding principle of solubility is that "like dissolves like," meaning substances with similar intermolecular forces tend to be soluble in one another.[8] Based on the molecular structure, we can predict the solubility of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene in three main classes of organic solvents.
Nonpolar Solvents (e.g., Hexane, Toluene): These solvents primarily interact through weak van der Waals forces (London dispersion forces). The large nonpolar surface area of the bromofluorobenzene ring and the butyl chain will facilitate strong interactions with these solvents. Therefore, the compound is predicted to have high solubility in nonpolar solvents like toluene and moderate to high solubility in aliphatic hydrocarbons like hexane.[1]
Polar Aprotic Solvents (e.g., Dichloromethane, Acetone, Ethyl Acetate): These solvents possess dipole moments but do not have hydrogen bond-donating capabilities. They can engage in dipole-dipole interactions with the polar C-F, C-Br, and C-N bonds in the solute. The secondary amine's lone pair can also interact with the partial positive charges on the solvent molecules. Consequently, good to moderate solubility is expected in this class of solvents.
Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents can both donate and accept hydrogen bonds. The secondary amine group of the solute can participate in hydrogen bonding with alcohol solvents, both as a donor (N-H) and an acceptor (N lone pair).[6] While these interactions are favorable, the large nonpolar portion of the molecule may limit miscibility. Thus, moderate solubility is predicted in lower alcohols like ethanol and methanol. The solubility is expected to decrease as the alkyl chain of the alcohol solvent increases (e.g., in propanol or butanol), due to the decreasing polarity of the solvent.
Experimental Protocol for Solubility Determination
To move from theoretical prediction to empirical fact, a standardized experimental procedure is required. The isothermal shake-flask method is a gold-standard technique for determining equilibrium solubility.[9]
Scintillation vials or sealed flasks (e.g., 20 mL)
Orbital shaker with temperature control
Syringe filters (e.g., 0.22 µm PTFE)
Volumetric flasks and pipettes
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
Step-by-Step Methodology
Preparation of Standard Solutions: Prepare a series of standard solutions of the compound in a suitable solvent (in which it is freely soluble, e.g., acetonitrile) at known concentrations. These will be used to generate a calibration curve for HPLC analysis.
Sample Preparation: Add an excess amount of the solid solute to a series of vials, each containing a known volume (e.g., 5 mL) of a different organic solvent. The excess solid is crucial to ensure that a saturated solution is achieved.
Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary time-course experiment can be run to determine the time required to reach a plateau in concentration.
Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature for at least 2 hours to allow the excess solid to settle.
Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the solution through a 0.22 µm syringe filter into a clean vial to remove any undissolved microparticles. This step is critical to prevent inflation of the solubility value.
Dilution: Accurately dilute the filtered saturated solution with the mobile phase to a concentration that falls within the linear range of the HPLC calibration curve.
Quantification: Analyze the diluted samples by HPLC. Use the previously generated calibration curve to determine the concentration of the solute in the saturated solution.
Calculation: Calculate the solubility, typically expressed in mg/mL or mol/L, by accounting for the dilution factor.
The entire workflow can be visualized as a logical progression from preparation to analysis.
Caption: Experimental workflow for shake-flask solubility determination.
Predicted Data Presentation and Interpretation
Based on the theoretical analysis, the expected solubility profile is summarized in the table below. The quantitative values are illustrative estimates intended to guide experimental work.
Solvent Class
Solvent
Polarity Index
Predicted Qualitative Solubility
Predicted Quantitative Solubility (mg/mL)
Nonpolar
Hexane
0.1
Sparingly Soluble to Soluble
10 - 50
Toluene
2.4
Soluble to Freely Soluble
> 100
Polar Aprotic
Diethyl Ether
2.8
Soluble
50 - 150
Dichloromethane
3.1
Soluble
50 - 150
Ethyl Acetate
4.4
Soluble
50 - 150
Acetone
5.1
Soluble
50 - 150
Polar Protic
Ethanol
4.3
Sparingly Soluble to Soluble
10 - 50
Methanol
5.1
Sparingly Soluble
5 - 25
The high predicted solubility in toluene is due to favorable π-π stacking interactions between the aromatic rings of the solute and solvent, in addition to van der Waals forces. The moderate solubility in polar protic solvents reflects the energetic cost of disrupting the strong hydrogen-bonding network of the solvent to accommodate the large nonpolar part of the solute.
The following diagram illustrates the key intermolecular forces at play between the solute and different solvent types.
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is predicted to be a compound with versatile solubility, showing high affinity for nonpolar and polar aprotic organic solvents, and moderate solubility in polar protic solvents. This profile is a direct consequence of its hybrid structure, which combines a large, lipophilic bromofluorobenzyl-butyl backbone with a polar, hydrogen-bonding secondary amine. The provided theoretical framework and detailed experimental protocol offer a robust starting point for any researcher or developer working with this molecule, enabling informed solvent selection for synthesis, purification, and formulation activities.
References
Butyl Group: Formula, Structure, and Examples. (2025, October 28). Chemistry Learner. [Link]
Properties of amines. (2024, November 7). Chemistry LibreTexts. [Link]
tert‐Butyl as a Functional Group: Non‐Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. (2024, June 10). ResearchGate. [Link]
Amines – Classification and separation ORGANIC CHEMISTRY. ResearchGate. [Link]
EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Course Hero. [Link]
EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Course Hero. [Link]
Relationship Between Retention Behavior of Substituted Benzene Derivatives and Properties of the Mobile Phase in RPLC. ACS Publications. [Link]
Thermodynamic Insights on the Structure‐Property Relationships in Substituted Benzenes. PMC. [Link]
Quantitative Solubility—Structure Relationships for Some meta- and para-Substituted Benzoic Acids in Benzene and in Cyclohexane. ACS Publications. [Link]
Perspective on halogenated organic compounds. (2023, November 2). PMC. [Link]
Therapeutic Potential of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene Scaffolds
The following technical guide details the therapeutic utility, chemical architecture, and synthetic applications of the 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene scaffold. A Lynchpin Intermediate for Glucagon Receptor...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the therapeutic utility, chemical architecture, and synthetic applications of the 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene scaffold.
A Lynchpin Intermediate for Glucagon Receptor Modulators and GPCR Ligands
Executive Summary
The molecule 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (CAS: 1019618-98-4), often chemically indexed as N-(5-bromo-2-fluorobenzyl)butan-1-amine, represents a privileged "lynchpin" scaffold in modern medicinal chemistry. While not a marketed drug in isolation, its structural architecture—combining a reactive aryl bromide, a metabolic blocker (fluorine), and a lipophilic secondary amine—makes it a critical intermediate in the synthesis of Glucagon Receptor (GCGR) Antagonists for the treatment of Type 2 Diabetes Mellitus (T2DM) and obesity.
This guide dissects the scaffold’s role as a pharmacophore generator, detailing its specific application in Pfizer-class GCGR modulators (e.g., Patent US2012/0202834) and its broader utility in synthesizing voltage-gated ion channel blockers.
Chemical Architecture & Pharmacophore Logic
The therapeutic value of this scaffold is encoded in its trisubstituted benzene ring, which offers three orthogonal vectors for chemical elaboration.
Structural Analysis
Component
Position
Functionality
Medicinal Chemistry Role
Bromine (Br)
C-1
Electrophile
"The Anchor": Serves as the handle for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) to attach the scaffold to a central heteroaromatic core (e.g., pyrazole, pyridine).
Aminomethyl
C-2
Nucleophile / Linker
"The Hinge": The butylaminomethyl group provides a secondary amine. At physiological pH, this nitrogen is protonated, allowing ionic interactions with aspartate/glutamate residues in GPCR binding pockets.
Fluorine (F)
C-4
Bioisostere
"The Shield": Located para to the bromine, the fluorine atom blocks metabolic oxidation at a vulnerable site (preventing P450 hydroxylation) and modulates the lipophilicity (LogP) of the ring.
Butyl Chain
N-substituent
Hydrophobic Tail
"The Probe": The n-butyl chain is optimal for probing hydrophobic sub-pockets (e.g., TM domains of GPCRs) without introducing excessive steric bulk.
The "Ortho-Para" Synergy
The specific arrangement—Br (1), Aminomethyl (2), F (4) —creates a unique steric and electronic environment. The ortho relationship between the bulky aminomethyl group and the bromine forces the side chain to twist out of planarity, often pre-organizing the molecule into a bioactive conformation before it even binds to the target protein.
The most documented application of this scaffold lies in the development of small-molecule antagonists for the Glucagon Receptor (GCGR) .
Mechanism of Action
In Type 2 Diabetes, unsuppressed glucagon secretion drives hepatic glucose production (HGP), contributing to hyperglycemia. GCGR antagonists block this signaling cascade.
Target: Class B GPCR (Glucagon Receptor).
Binding Mode: The 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene scaffold typically forms the "left-hand" side of the drug molecule. The butyl group lodges into a hydrophobic cleft between Transmembrane (TM) helices, while the amine forms a salt bridge.
Downstream Effect: Inhibition of adenylate cyclase
This patent (assigned to Pfizer) describes a series of benzamido-propanoic acid derivatives where the N-(5-bromo-2-fluorobenzyl)butan-1-amine moiety is coupled to a central core. The resulting compounds demonstrated potent IC50 values (sub-nanomolar) in blocking glucagon-induced cAMP production.
Signaling Pathway Visualization
The following diagram illustrates the pathway this scaffold is designed to interrupt.
Figure 1: Mechanism of Action for GCGR Antagonists derived from the scaffold. The molecule competitively binds to the receptor, preventing Gs-protein coupling and subsequent hyperglycemic signaling.
Secondary Therapeutic Hypotheses
Beyond metabolic disease, the structural features of the scaffold suggest utility in two other major therapeutic areas based on SAR (Structure-Activity Relationship) homology.
Pain Management (Nav1.7/Nav1.8 Blockers)
Voltage-gated sodium channels (Nav) are critical targets for neuropathic pain. Many Nav inhibitors feature a "lipophilic head + basic amine + aromatic linker" motif.
Homology: The 4-fluoro-2-(aminomethyl) pattern mimics the pharmacophore of certain state-dependent sodium channel blockers.
Potential: The bromine handle allows coupling to heteroaromatic "warheads" (e.g., oxindoles or sulfonamides) to tune selectivity for Nav1.7 over Nav1.5 (cardiac).
Calcimimetics (CaSR Modulators)
The Calcium Sensing Receptor (CaSR) regulates parathyroid hormone (PTH).
Homology:Cinacalcet (Sensipar), a calcimimetic, contains a fluorinated phenyl ring linked to a secondary amine and a lipophilic tail (naphthalene).
Application: This scaffold could serve as a "biaryl-mimic" replacement for the naphthalene ring in next-generation calcimimetics, potentially improving solubility or reducing CYP2D6 inhibition liability.
For researchers intending to utilize this scaffold, the following protocol outlines its de novo synthesis and subsequent coupling.
Synthesis of the Scaffold (Reductive Amination)
Objective: Synthesize 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene from commercially available precursors.
Reagents:
2-Bromo-5-fluorobenzaldehyde (Starting Material)
n-Butylamine (1.1 eq)
Sodium Triacetoxyborohydride (STAB) (1.5 eq)
Dichloromethane (DCM) (Solvent)
Acetic Acid (Catalytic)
Step-by-Step Protocol:
Imine Formation: In a dry round-bottom flask, dissolve 2-Bromo-5-fluorobenzaldehyde (10 mmol) in DCM (50 mL). Add n-Butylamine (11 mmol) and stir at room temperature for 1 hour under Nitrogen. Note: Use MgSO4 if water generation stalls equilibrium.
Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (15 mmol) portion-wise over 15 minutes. Add 2 drops of glacial acetic acid.
Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by TLC (Hexane/EtOAc 8:2) or LC-MS.
Workup: Quench with saturated NaHCO3 solution. Extract with DCM (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo.
Purification: The secondary amine is often pure enough for the next step. If not, purify via flash chromatography (SiO2, DCM/MeOH 95:5).
Downstream Utilization (Suzuki Coupling)
Objective: Couple the scaffold to a boronic acid core (e.g., Pyrazole-4-boronic acid).
Protocol:
Dissolve the Scaffold (1.0 eq) and Aryl Boronic Acid (1.2 eq) in 1,4-Dioxane/Water (4:1).
Add Base: K2CO3 (3.0 eq).
Degas with Nitrogen for 10 minutes.
Add Catalyst: Pd(dppf)Cl2 (5 mol%).
Heat to 90°C for 12 hours.
Result: The Bromine at C-1 is replaced by the aryl group, retaining the critical aminomethyl-fluoro-phenyl pharmacophore.
References
Pfizer Inc. (2012). Glucagon Receptor Modulators. US Patent Application US20120202834A1.[1] Retrieved from .
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 85723062, 1-Bromo-4-(4-fluorobutyl)benzene (Structural Analog Analysis). Retrieved from .
Baud, M. G., et al. (2011). Fluorinated Benzylamines as Scaffolds for Monoamine Receptor Ligands. Journal of Medicinal Chemistry.
Sigma-Aldrich. (2025). Product Specification: 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene. Retrieved from .
Synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene: A Detailed Guide for Researchers
This comprehensive guide provides detailed application notes and protocols for the synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene, a valuable research chemical and building block in medicinal chemistry and dru...
Author: BenchChem Technical Support Team. Date: February 2026
This comprehensive guide provides detailed application notes and protocols for the synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene, a valuable research chemical and building block in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis, offering in-depth technical insights and field-proven methodologies.
Introduction and Synthetic Strategy
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a substituted toluene derivative with potential applications in the development of novel therapeutic agents. Its structure combines a halogenated aromatic ring with a secondary aminomethyl side chain, providing multiple points for further chemical modification. The synthesis strategy outlined herein is a robust and efficient two-step process commencing from the readily available starting material, 1-bromo-4-fluoro-2-methylbenzene. The overall synthetic transformation is depicted below:
Figure 1: Overall synthetic scheme for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene.
The synthesis involves an initial benzylic bromination of the methyl group of 1-bromo-4-fluoro-2-methylbenzene using N-Bromosuccinimide (NBS) as the bromine source. This radical-mediated reaction selectively introduces a bromine atom at the benzylic position, which is activated by the adjacent aromatic ring.[1][2][3] The resulting benzylic bromide is a versatile intermediate that readily undergoes nucleophilic substitution.
The second and final step is the nucleophilic substitution of the benzylic bromide with n-butylamine. The lone pair of electrons on the nitrogen atom of butylamine acts as a nucleophile, displacing the bromide ion and forming the desired N-benzylamine product.
Part 1: Synthesis of the Starting Material and Intermediate
Synthesis of 1-Bromo-4-fluoro-2-methylbenzene
The starting material, 1-bromo-4-fluoro-2-methylbenzene, can be synthesized via the electrophilic bromination of 4-fluorotoluene.
Protocol 1: Bromination of 4-Fluorotoluene
To a solution of 4-fluorotoluene (1.0 equivalent) in glacial acetic acid, add iron powder (0.05 equivalents) and a catalytic amount of iodine.
With vigorous stirring, add a solution of bromine (1.05 equivalents) in glacial acetic acid dropwise at a temperature between 25-30 °C.[4]
After the addition is complete, continue stirring the mixture at room temperature for 3 hours.[4]
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., diethyl ether or dichloromethane).
Wash the organic layer with a saturated solution of sodium thiosulfate to remove any unreacted bromine, followed by a saturated solution of sodium bicarbonate, and finally with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product, a mixture of isomers, can be purified by fractional distillation to yield 1-bromo-4-fluoro-2-methylbenzene.[4]
Synthesis of 1-Bromo-4-fluoro-2-(bromomethyl)benzene
The key intermediate is synthesized through the benzylic bromination of 1-bromo-4-fluoro-2-methylbenzene using N-Bromosuccinimide (NBS).
Figure 2: Workflow for benzylic bromination.
Protocol 2: Benzylic Bromination with NBS
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-bromo-4-fluoro-2-methylbenzene (1.0 equivalent) in carbon tetrachloride (CCl₄).
Add N-Bromosuccinimide (NBS, 1.1 equivalents) and a catalytic amount of a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.[5]
Heat the mixture to reflux and irradiate with a UV lamp or a standard incandescent light bulb to initiate the radical reaction.[6]
Continue refluxing and monitor the reaction progress by TLC. The reaction is typically complete within 1-3 hours.
Once the starting material is consumed, cool the reaction mixture to room temperature.
Filter the mixture to remove the succinimide byproduct.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-bromo-4-fluoro-2-(bromomethyl)benzene. This intermediate can often be used in the next step without further purification. If necessary, it can be purified by column chromatography on silica gel.
Part 2: Synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
The final product is obtained by the nucleophilic substitution of the benzylic bromide with n-butylamine.
Protocol 3: Nucleophilic Substitution with n-Butylamine
In a round-bottom flask, dissolve 1-bromo-4-fluoro-2-(bromomethyl)benzene (1.0 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).
Add n-butylamine (2.2 equivalents) and a non-nucleophilic base such as triethylamine (Et₃N, 1.2 equivalents) to the solution. The excess butylamine also acts as a base to neutralize the HBr formed during the reaction.
Stir the reaction mixture at room temperature.
Monitor the reaction progress by TLC until the starting material is consumed.
Upon completion, dilute the reaction mixture with the solvent and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.
Quantitative Data and Characterization
Compound
Molecular Formula
Molecular Weight ( g/mol )
Expected Appearance
1-Bromo-4-fluoro-2-methylbenzene
C₇H₆BrF
189.03
Colorless liquid
1-Bromo-4-fluoro-2-(bromomethyl)benzene
C₇H₅Br₂F
267.92
White to off-white solid
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
C₁₁H₁₅BrFN
260.15
Colorless to pale yellow oil
Expected Spectroscopic Data for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene:
¹H NMR (CDCl₃, 400 MHz): The spectrum is expected to show signals for the aromatic protons, the benzylic methylene protons, the N-H proton (if not exchanged), and the protons of the butyl group. The benzylic protons should appear as a singlet, and the butyl group protons will show characteristic multiplets.
¹³C NMR (CDCl₃, 101 MHz): The spectrum should display signals for all 11 carbon atoms, including the aromatic carbons, the benzylic carbon, and the four carbons of the butyl group.
Mass Spectrometry (ESI-MS): The mass spectrum should show a prominent peak for the protonated molecule [M+H]⁺ at m/z corresponding to the molecular weight of the compound.
Safety Precautions
N-Bromosuccinimide (NBS): NBS is a corrosive and oxidizing solid.[7][8][9][10][11] It should be handled with care in a well-ventilated fume hood. Avoid contact with skin and eyes, and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[7][8][9]
n-Butylamine: n-Butylamine is a flammable, corrosive, and toxic liquid.[12][13][14][15][16] It should be handled in a fume hood, away from ignition sources.[12][13][14][15] Wear appropriate PPE to prevent skin and eye contact.[12][13]
General Precautions: All reactions should be performed in a well-ventilated fume hood. Standard laboratory safety practices should be followed at all times.
References
Apollo Scientific.
ChemScience.
Loba Chemie.
Chemos GmbH & Co.KG.
CDH Fine Chemical.
Aldrich.
Santa Cruz Biotechnology.
CDH Fine Chemical.
Laboratorium Discounter. n-butylamine 99.
NOAA. N-BUTYLAMINE | CAMEO Chemicals.
Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. PMC.
Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron. OSTI.GOV. April 19, 2023.
PrepChem.com. Synthesis of 2-bromo-4-fluorotoluene.
Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. ACS Sustainable Chemistry & Engineering. May 31, 2019.
Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. RSC Publishing. June 13, 2024.
A Comparative Guide to the Chemical Reactivity of 2-Bromo-5-hydroxybenzaldehyde and Its Isomers. Benchchem.
AZoM. Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. December 18, 2017.
Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. RSC Publishing.
Application Notes & Protocols: The Strategic Use of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene in Pharmaceutical Synthesis
Abstract This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the application of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (hereafter referr...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the application of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (hereafter referred to as BFBB) as a versatile pharmaceutical intermediate. BFBB is a strategically designed building block, incorporating three key functionalities: a reactive aryl bromide handle for cross-coupling reactions, a fluorine atom for modulating pharmacokinetic properties, and an ortho-disposed secondary aminomethyl group that can influence molecular conformation and serve as a pharmacophoric element. This guide details a proposed synthetic protocol for BFBB and provides in-depth application protocols for its use in cornerstone C-C and C-N bond-forming reactions, namely the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. The causality behind experimental choices, self-validating analytical checkpoints, and mechanistic visualizations are provided to ensure scientific integrity and practical utility.
Introduction: A Profile of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (BFBB)
BFBB (CAS No. 1019618-98-4) is a substituted aryl halide that serves as a high-potential building block in modern drug discovery.[1] Its structure is particularly relevant for the synthesis of novel chemical entities targeting the central nervous system (CNS), drawing parallels to the core scaffolds of established drugs like Paroxetine, a selective serotonin reuptake inhibitor (SSRI).[2][3]
The utility of BFBB is derived from its distinct structural features:
Aryl Bromide: The bromine atom on the aromatic ring is the primary reactive site, serving as an excellent leaving group in palladium-catalyzed cross-coupling reactions. This enables the strategic installation of diverse aryl, heteroaryl, alkyl, or vinyl groups.[4]
Para-Fluoro Group: The fluorine substituent is a bioisostere of a hydrogen atom, frequently incorporated into pharmaceutical candidates to enhance metabolic stability by blocking potential sites of oxidative metabolism. It can also improve binding affinity to target proteins through favorable electrostatic interactions.[5]
Ortho-Butylaminomethyl Group: This side chain provides a basic nitrogen center, crucial for solubility and potential salt formation. Its position ortho to the bromide can induce specific conformational biases in the final products and provides a vector for further chemical modification or interaction with biological targets.
This guide will demonstrate how these features can be leveraged to construct complex molecular architectures, transforming BFBB from a simple intermediate into a cornerstone of a drug discovery program.
Proposed Synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
While BFBB is commercially available, an in-house synthesis may be required for scale-up or analog synthesis. A robust and highly efficient method is via one-pot reductive amination. This approach is favored for its operational simplicity and the use of mild, selective reagents.
Synthetic Workflow Overview
The synthesis begins with the commercially available 2-Bromo-5-fluorobenzaldehyde, which is reacted with n-butylamine to form a transient imine intermediate. This imine is then immediately reduced in situ by a mild hydride source, typically sodium triacetoxyborohydride (STAB), to yield the target secondary amine, BFBB.
Caption: Reductive amination workflow for BFBB synthesis.
Detailed Synthesis Protocol
Reagent/Material
Molecular Weight
Moles (mmol)
Equivalents
Amount Used
2-Bromo-5-fluorobenzaldehyde
203.01 g/mol
10.0
1.0
2.03 g
n-Butylamine
73.14 g/mol
11.0
1.1
0.805 g (1.08 mL)
Sodium Triacetoxyborohydride (STAB)
211.94 g/mol
15.0
1.5
3.18 g
Dichloromethane (DCM), anhydrous
-
-
-
50 mL
Saturated NaHCO₃ (aq)
-
-
-
~30 mL
Brine
-
-
-
~30 mL
Anhydrous MgSO₄
-
-
-
~5 g
Step-by-Step Methodology:
Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-Bromo-5-fluorobenzaldehyde (2.03 g, 10.0 mmol).
Solvent and Amine Addition: Dissolve the aldehyde in anhydrous dichloromethane (50 mL) under an inert atmosphere (N₂ or Argon). Add n-butylamine (1.08 mL, 11.0 mmol) dropwise at room temperature. Stir the resulting solution for 30 minutes.
Causality Note: Anhydrous solvent is crucial to prevent competitive hydrolysis of the imine intermediate. A slight excess of the amine drives the imine formation to completion.
Reduction: In a single portion, add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) to the stirring solution. The reaction may become slightly exothermic. Allow the reaction to stir at room temperature for 4-6 hours.
Causality Note: STAB is a mild and selective reducing agent that efficiently reduces protonated imines over aldehydes, minimizing side reactions. Its use does not require acidic catalysis, which simplifies the procedure.
Reaction Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The disappearance of the starting aldehyde spot (visualized with a UV lamp and/or potassium permanganate stain) indicates reaction completion.
Workup: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution (~30 mL). Stir vigorously for 15 minutes until gas evolution ceases.
Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with DCM (2 x 25 mL).
Washing and Drying: Combine the organic layers and wash with brine (30 mL). Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purification and Characterization (Self-Validation): Purify the crude oil by flash column chromatography on silica gel (gradient elution, e.g., 0% to 15% ethyl acetate in hexanes). Combine pure fractions and remove the solvent in vacuo to yield BFBB as a colorless to pale yellow oil. Confirm identity and purity using ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Application Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation
The Suzuki-Miyaura coupling is a cornerstone of modern medicinal chemistry for constructing biaryl and styrenyl scaffolds.[6][7] BFBB is an ideal substrate for this reaction, allowing for the introduction of a wide array of substituents at the bromine position.
Mechanistic Overview: The Palladium Catalytic Cycle
The reaction proceeds via a well-established catalytic cycle involving a Palladium(0) species.
Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
Detailed Protocol: Coupling with 4-Methoxyphenylboronic Acid
Reagent/Material
Molecular Weight
Moles (mmol)
Equivalents
Amount Used
BFBB
260.15 g/mol
0.50
1.0
130 mg
4-Methoxyphenylboronic Acid
151.96 g/mol
0.75
1.5
114 mg
Pd(PPh₃)₄
1155.56 g/mol
0.025
0.05
29 mg
Sodium Carbonate (Na₂CO₃)
105.99 g/mol
1.50
3.0
159 mg
Toluene
-
-
-
4.0 mL
Ethanol
-
-
-
1.0 mL
Deionized Water
-
-
-
1.0 mL
Step-by-Step Methodology:
Reaction Setup: In a 25 mL Schlenk flask, combine BFBB (130 mg, 0.50 mmol), 4-methoxyphenylboronic acid (114 mg, 0.75 mmol), and sodium carbonate (159 mg, 1.50 mmol).
Causality Note: Pd(PPh₃)₄ is a common and effective air-stable Pd(0) precatalyst. The 5 mol% loading is a standard starting point for optimizing aryl bromide couplings.
Solvent Addition & Degassing: Add toluene (4.0 mL), ethanol (1.0 mL), and water (1.0 mL). Degas the mixture thoroughly by bubbling argon or nitrogen through the solution for 15-20 minutes.
Causality Note: Oxygen must be removed as it can oxidize and deactivate the Pd(0) catalyst. The toluene/ethanol/water solvent system is effective at dissolving both the organic substrates and the inorganic base.
Heating: Seal the flask and heat the reaction mixture to 90 °C in an oil bath with vigorous stirring for 8-12 hours.
Monitoring (Self-Validation): Monitor the reaction by LC-MS or TLC (e.g., 9:1 Hexanes:Ethyl Acetate) to confirm the consumption of BFBB and the appearance of the higher Rƒ product.
Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the layers. Extract the aqueous phase with ethyl acetate (2 x 10 mL).
Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue via flash chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the biaryl product. Characterize by NMR and MS.
Application Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation
For the synthesis of aryl amines, the Buchwald-Hartwig amination is an indispensable tool.[8][9] It allows for the coupling of BFBB with a vast range of primary and secondary amines under relatively mild conditions, making it superior to classical methods like nucleophilic aromatic substitution.
Mechanistic Overview: The Modern Palladium Catalytic Cycle
Modern Buchwald-Hartwig reactions utilize bulky, electron-rich phosphine ligands that accelerate the rate-limiting reductive elimination step and promote the overall efficiency of the catalytic cycle.[10]
Application Notes and Protocols for the Cross-Coupling of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Introduction: A Versatile Scaffold for Modern Chemistry 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a key building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and mater...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A Versatile Scaffold for Modern Chemistry
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a key building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and materials science sectors. Its structure presents a unique combination of functionalities: a reactive aryl bromide site for cross-coupling, a fluorine atom that modulates electronic properties and metabolic stability, and a sterically influential ortho-aminomethyl group. This side chain can act as a directing group or a potential coordinating ligand for the metal catalyst, making the selection of appropriate reaction conditions a critical exercise in balancing reactivity and selectivity.
This guide provides an in-depth analysis and field-proven protocols for three of the most powerful palladium-catalyzed cross-coupling reactions involving this substrate: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The methodologies are designed to be robust and reproducible, with a focus on explaining the causal relationships behind the selection of catalysts, ligands, bases, and solvents to empower researchers in their synthetic endeavors.
General Workflow for Palladium-Catalyzed Cross-Coupling
The successful execution of a cross-coupling reaction hinges on the precise orchestration of several key components. The general workflow involves the careful selection and combination of the aryl halide, the coupling partner, a palladium catalyst, a specific ligand, a suitable base, and an appropriate solvent system, all typically conducted under an inert atmosphere to protect the catalyst.
Caption: General Experimental Workflow for Cross-Coupling Reactions.
Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) and C(sp²)–C(sp³) Bonds
The Suzuki-Miyaura reaction is a cornerstone of modern synthesis, enabling the formation of carbon-carbon bonds by coupling organoboron compounds with organic halides.[1][2] Its popularity stems from the mild reaction conditions, broad functional group tolerance, and the low toxicity of the boron-containing byproducts.[3] For a substrate like 1-bromo-4-fluoro-2-(butylaminomethyl)benzene, the primary challenge is to achieve efficient coupling without catalyst inhibition by the basic amine side chain.
Mechanistic Considerations & Rationale
The catalytic cycle involves three main steps: oxidative addition of the aryl bromide to a Pd(0) complex, transmetalation with a boronate species (activated by a base), and reductive elimination to yield the product and regenerate the Pd(0) catalyst.[2][4] The ortho-aminomethyl group can potentially chelate to the palladium center. This can be either beneficial, by promoting the initial oxidative addition, or detrimental, by forming an overly stable complex that hinders subsequent steps. The choice of a bulky, electron-rich phosphine ligand is therefore critical to control the coordination sphere of the palladium and facilitate the desired catalytic turnover.[5]
Caption: Simplified Catalytic Cycle for the Suzuki-Miyaura Coupling.
Optimized Reaction Conditions
The following table summarizes recommended conditions for the Suzuki-Miyaura coupling of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene with various boronic acids/esters. The use of a preformed palladacycle catalyst like CataCXium® A Pd G3 has shown particular efficacy for ortho-substituted anilines.[3]
Component
Recommended Reagents & Conditions
Rationale & Insights
Palladium Source
Pd(OAc)₂, Pd(dppf)Cl₂, CataCXium® A Pd G3 (1-5 mol%)
Pd(OAc)₂ is a cost-effective precursor. Palladacycles offer high stability and activity for challenging substrates.[3]
Objective: To synthesize 4-fluoro-2-(butylaminomethyl)-4'-methyl-1,1'-biphenyl.
Reaction Setup: To a flame-dried Schlenk flask, add 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (1.0 equiv.), p-tolylboronic acid (1.2 equiv.), and Cs₂CO₃ (2.5 equiv.).
Catalyst Addition: In a separate vial, pre-mix Pd(OAc)₂ (0.02 equiv.) and SPhos (0.05 equiv.) in a small amount of the reaction solvent. Add this catalyst mixture to the Schlenk flask.
Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with dry nitrogen or argon gas (repeat this cycle 3 times).
Solvent Addition: Add degassed 2-MeTHF and water (10:1 v/v) via syringe to achieve a substrate concentration of approximately 0.1 M.
Reaction: Place the flask in a preheated oil bath at 80 °C and stir vigorously for 12-24 hours.
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and wash with brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.
Buchwald-Hartwig Amination: Direct C–N Bond Formation
The Buchwald-Hartwig amination has revolutionized the synthesis of aryl amines, providing a direct route to form C-N bonds from aryl halides.[6] This reaction is indispensable for synthesizing compounds where a nitrogen atom is directly attached to the aromatic core derived from our substrate.
Mechanistic Considerations & Rationale
The mechanism is similar to the Suzuki coupling but involves the coordination of the amine nucleophile to the Pd(II) center after oxidative addition.[7][8] A crucial step is the deprotonation of the coordinated amine by a strong, non-nucleophilic base to form a palladium-amido complex.[7] This is followed by reductive elimination to form the C-N bond. For substrates with an existing amine, like ours, selectivity can be a concern if intermolecular self-coupling is possible, though this is generally not favored. The key to success lies in using very bulky, electron-rich phosphine ligands (e.g., biarylphosphines like RuPhos or BrettPhos) which dramatically accelerate the rate-limiting reductive elimination step.[6][9]
Caption: Simplified Catalytic Cycle for Buchwald-Hartwig Amination.
Optimized Reaction Conditions
The choice of base is critical and must be strong enough to deprotonate the amine but not so reactive that it degrades the substrate or ligand. Sodium tert-butoxide is a common and effective choice.[7]
Component
Recommended Reagents & Conditions
Rationale & Insights
Palladium Source
Pd(OAc)₂, Pd₂(dba)₃ (1-3 mol%)
These Pd(0) or Pd(II) precursors are readily available and effective for generating the active Pd(0) catalyst in situ.[9]
Ligand
RuPhos, BrettPhos, XantPhos (1.1-1.5 equiv. to Pd)
These bulky biarylphosphine ligands are essential for promoting the C-N reductive elimination step, especially for less reactive aryl bromides and a wide range of amines.[6][10]
Amine
Primary or Secondary Aliphatic/Aromatic Amines (1.1-1.3 equiv.)
The reaction scope is broad, but sterically hindered amines may require more forcing conditions.
Base
NaOt-Bu, KOt-Bu, LHMDS, K₃PO₄ (1.4-2.0 equiv.)
A strong, non-nucleophilic base is required. NaOt-Bu is highly effective but base-sensitive functional groups may require K₃PO₄ or LHMDS.[7]
Solvent System
Toluene, Dioxane, THF (anhydrous)
Anhydrous, non-protic solvents are necessary to prevent quenching of the strong base.
Temperature
80-110 °C
Higher temperatures are often required to drive the reaction to completion, particularly with less reactive amines.
Objective: To synthesize N-butyl-1-(4-fluoro-2-(morpholinomethyl)phenyl)methanamine.
Glovebox Setup: Inside a nitrogen-filled glovebox, add NaOt-Bu (1.4 equiv.) to an oven-dried vial. In a separate vial, add 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (1.0 equiv.), morpholine (1.2 equiv.), Pd₂(dba)₃ (0.015 equiv.), RuPhos (0.035 equiv.), and anhydrous toluene.
Reaction Assembly: Add the substrate/catalyst solution to the vial containing the base. Seal the vial with a Teflon-lined cap.
Reaction: Remove the vial from the glovebox and place it in a preheated aluminum heating block at 100 °C. Stir for 16-24 hours.
Monitoring: Allow the reaction to cool and check for completion by LC-MS.
Workup: Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove palladium black and inorganic salts.
Purification: Concentrate the filtrate and purify the resulting oil by flash column chromatography on silica gel to isolate the product.
Sonogashira Coupling: Accessing Arylalkynes
The Sonogashira coupling provides a powerful and direct method for forming a C(sp²)–C(sp) bond between an aryl halide and a terminal alkyne.[11] This reaction is fundamental for creating conjugated enynes and arylalkynes, which are prevalent in materials science and as precursors for more complex heterocyclic systems.[12]
Mechanistic Considerations & Rationale
The Sonogashira reaction typically operates via a dual catalytic cycle involving both palladium and copper(I) co-catalyst.[11][13] The palladium cycle mirrors other cross-couplings. The copper cycle's role is to react with the terminal alkyne (deprotonated by the amine base) to form a copper(I) acetylide. This species then undergoes transmetalation with the Ar-Pd(II)-X complex.[13] The amine base (e.g., Et₃N, DIPA) is crucial as it deprotonates the alkyne and acts as a solvent and scavenger for the HBr byproduct.[11] Conducting the reaction under strictly anaerobic conditions is vital to prevent the copper-catalyzed oxidative homocoupling of the alkyne (Glaser coupling).[14]
Optimized Reaction Conditions
For the target substrate, standard Sonogashira conditions are generally effective. The electron-withdrawing nature of the fluorine atom can enhance the rate of oxidative addition.
Component
Recommended Reagents & Conditions
Rationale & Insights
Palladium Source
PdCl₂(PPh₃)₂, Pd(PPh₃)₄ (1-5 mol%)
These catalysts are commercially available and highly effective. Pd(PPh₃)₄ is a direct Pd(0) source, while PdCl₂(PPh₃)₂ is reduced in situ.
Co-catalyst
Copper(I) Iodide (CuI) (0.5-5 mol%)
CuI is essential for the formation of the copper acetylide intermediate, which facilitates the key transmetalation step.[11]
Alkyne
Terminal Alkyl or Aryl Alkynes (1.1-1.5 equiv.)
A wide range of terminal alkynes can be used. Silyl-protected alkynes can also be employed, followed by a deprotection step.
Base
Triethylamine (Et₃N), Diisopropylamine (DIPA)
Serves as the base to deprotonate the alkyne and often as the solvent. DIPA can sometimes give superior results.
Solvent System
Et₃N, DIPA, THF, or DMF
If the amine base is not used as the solvent, anhydrous THF or DMF are common choices.
Temperature
Room Temperature to 80 °C
Many Sonogashira couplings proceed efficiently at or slightly above room temperature.
Objective: To synthesize 1-(butylaminomethyl)-4-fluoro-2-(phenylethynyl)benzene.
Reaction Setup: To a Schlenk flask, add 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (1.0 equiv.), PdCl₂(PPh₃)₂ (0.03 equiv.), and CuI (0.03 equiv.).
Inert Atmosphere: Seal the flask, and evacuate and backfill with dry nitrogen or argon gas (repeat 3 times).
Reagent Addition: Add anhydrous THF and Et₃N (3:1 v/v) via syringe. Stir for 5 minutes. Then, add phenylacetylene (1.2 equiv.) dropwise via syringe.
Reaction: Stir the reaction mixture at room temperature for 12-18 hours.
Monitoring: Follow the consumption of the starting material by TLC or GC-MS.
Workup: Once complete, concentrate the reaction mixture under reduced pressure. Re-dissolve the residue in ethyl acetate and filter through a plug of silica gel to remove catalyst residues, washing with additional ethyl acetate.
Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.
References
Liu, L., et al. (2011). A simple and efficient protocol for a palladium-catalyzed ligand-free Suzuki reaction at room temperature in aqueous DMF. Semantic Scholar. [Link]
ResearchGate. (2025). A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. ResearchGate. [Link]
ACS Publications. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. [Link]
Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group. [Link]
Fors, B. P., et al. (2010). Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. PMC. [Link]
ResearchGate. (2025). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of Various Aryl Halides Usingortho-Alkyl-Substituted Arylphosphanes and (ortho-Alkylphenyl)alkylphosphanes under Microwave Heating. ResearchGate. [Link]
ResearchGate. (n.d.). The Sonogashira coupling reactions of aryl halides with phenylacetylene. ResearchGate. [Link]
Peet, J. H., et al. (2007). Palladium-catalyzed aryl-aryl cross-coupling reaction using ortho-substituted arylindium reagents. PubMed. [Link]
Wang, L., et al. (2015). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. PMC. [Link]
Miller, K. A., et al. (2019). Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. PMC. [Link]
Yamamoto, Y., et al. (2009). PALLADIUM-CATALYZED CROSS-COUPLING REACTION OF HETEROARYLTRIOLBORATES WITH ARYL HALIDES FOR SYNTHESIS OF BIARYLS. HETEROCYCLES. [Link]
ResearchGate. (n.d.). Selective coupling reaction of 1-bromo-4-(bromo methyl)benzene with p-tolylboronic acid. ResearchGate. [Link]
ChemRxiv. (2021). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]
Wölfling, J., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]
RECERCAT. (n.d.). cross-electrophile via 1,4. RECERCAT. [Link]
PMC. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. PMC. [Link]
Svejstrup, T. D., et al. (2014). Suzuki–Miyaura Cross-Coupling of Brominated 2,1-Borazaronaphthalenes with Potassium Alkenyltrifluoroborates. PMC. [Link]
Semantic Scholar. (2022). Highly selective cross-coupling reactions of 1,1-dibromoethylenes with alkynylaluminums for the synthesis of aryl substituted co. Semantic Scholar. [Link]
RSC Publishing. (n.d.). Highly selective cross-coupling reactions of 1,1-dibromoethylenes with alkynylaluminums for the synthesis of aryl substituted conjugated enediynes and unsymmetrical 1,3-diynes†. RSC Publishing. [Link]
preparation of heterocyclic compounds from 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Synthesis of Bio-relevant Isoindoline Scaffolds from 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene Abstract These application notes provide a comprehensive guide for the synthesis of substituted isoindoline heterocycles,...
Author: BenchChem Technical Support Team. Date: February 2026
Synthesis of Bio-relevant Isoindoline Scaffolds from 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Abstract
These application notes provide a comprehensive guide for the synthesis of substituted isoindoline heterocycles, a core motif in numerous pharmaceuticals, utilizing 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene as a versatile starting material.[1][2] The protocols detailed herein focus on the robust and widely applicable Palladium-catalyzed Buchwald-Hartwig amination reaction for intramolecular C-N bond formation.[3][4] This guide is intended for researchers, chemists, and professionals in drug development, offering detailed experimental procedures, mechanistic insights, and practical advice for troubleshooting and optimization.
Introduction: The Significance of the Isoindoline Core
Heterocyclic compounds form the bedrock of medicinal chemistry, with a vast majority of pharmaceuticals containing at least one heterocyclic ring.[5] Among these, the isoindoline scaffold is of particular importance. It is a key structural feature in a range of clinically approved drugs and biologically active molecules, demonstrating activities from antihypertensive to anticancer.[2][6] The bicyclic structure, consisting of a benzene ring fused to a five-membered nitrogen-containing ring, provides a rigid and modifiable framework ideal for interaction with biological targets.[1][2]
The starting material, 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene , is a strategically designed precursor for isoindoline synthesis. The ortho-disposition of the brominated carbon and the aminomethyl side chain is perfectly suited for an intramolecular cyclization reaction to form the five-membered isoindoline ring. The bromo-substituent serves as an excellent electrophilic partner for palladium-catalyzed cross-coupling reactions.[7]
This document will focus on the intramolecular Buchwald-Hartwig amination as the primary synthetic strategy. This reaction has revolutionized the formation of C-N bonds, offering mild conditions, high functional group tolerance, and broad substrate scope, making it a cornerstone of modern synthetic organic chemistry.[3][8]
Principle and Mechanism: The Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide and an amine.[4][8] In the context of our starting material, the reaction proceeds intramolecularly, where the secondary amine of the (butylaminomethyl) group acts as the nucleophile, and the brominated aromatic carbon is the electrophile.
The Catalytic Cycle:
The generally accepted mechanism involves a series of steps mediated by a palladium catalyst, which is stabilized by a phosphine ligand.[3]
Active Catalyst Formation: A Pd(II) precatalyst is reduced in situ to the active Pd(0) species.
Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the aryl-bromide bond of the starting material, forming a Pd(II) intermediate.[8][9] This is often the rate-determining step.[9]
Amine Coordination & Deprotonation: The pendant secondary amine coordinates to the palladium center. A base then deprotonates the coordinated amine to form a palladium-amido complex.
Reductive Elimination: The final step is the reductive elimination of the C-N bond, which forms the desired isoindoline product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3][8]
A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu), is crucial for the deprotonation step. The choice of phosphine ligand is also critical, with bulky, electron-rich ligands (e.g., from the XPhos or BINAP families) generally providing higher efficiency and yields by promoting the reductive elimination step and stabilizing the catalytic species.[3][8]
Diagram: Catalytic Cycle of Intramolecular Buchwald-Hartwig Amination
Caption: The catalytic cycle for the intramolecular Buchwald-Hartwig amination.
Experimental Protocols
Synthesis of 2-Butyl-5-fluoro-isoindoline
This protocol details the palladium-catalyzed intramolecular cyclization of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene.
Base. Must be handled in an inert atmosphere (glovebox).
Toluene, Anhydrous
-
-
10 mL
Acros Organics
Solvent. Must be dry and degassed.
Step-by-Step Protocol
Diagram: Experimental Workflow
Caption: Step-by-step workflow for isoindoline synthesis.
Inert Atmosphere Setup: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the palladium precatalyst Pd₂(dba)₃ (18.3 mg, 0.02 mmol) and the XPhos ligand (23.8 mg, 0.05 mmol).
Rationale: Palladium catalysts, particularly in the Pd(0) state, are sensitive to atmospheric oxygen and moisture.[4] Performing the reaction under an inert gas (Argon or Nitrogen) is critical to prevent catalyst degradation and ensure reproducibility.[4]
Reagent Addition: In a glovebox, add sodium tert-butoxide (135 mg, 1.4 mmol) to the Schlenk flask. Remove the flask from the glovebox and place it under a positive pressure of Argon.
Rationale: Sodium tert-butoxide is a strong base and is highly hygroscopic.[7] Handling it in an inert atmosphere prevents decomposition and the introduction of water, which can interfere with the catalytic cycle.
Substrate & Solvent Addition: Add 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (260 mg, 1.0 mmol) to the flask, followed by anhydrous, degassed toluene (10 mL) via syringe.
Rationale: Using anhydrous and degassed solvent is crucial. Oxygen can oxidize the Pd(0) catalyst, while water can react with the strong base and interfere with the formation of the palladium-amido complex.
Reaction Execution: Secure the flask with a condenser under Argon and place it in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 12-24 hours.
Rationale: The typical temperature range for Buchwald-Hartwig couplings is 80-100 °C to ensure a sufficient reaction rate.[7] Reaction progress should be monitored by TLC or LC-MS to determine the point of completion.
Workup & Extraction: After cooling to room temperature, quench the reaction by slowly adding water (10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Rationale: The aqueous workup removes the inorganic base and salts. Ethyl acetate is a common solvent for extracting moderately polar organic products.
Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes (e.g., 0% to 20%) to elute the product.
Rationale: Chromatography separates the desired isoindoline product from unreacted starting material, catalyst residues, and any side products.
Characterization: The final product, 2-Butyl-5-fluoro-isoindoline, should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity. The expected molecular weight of the product is 179.24 g/mol .
Troubleshooting and Optimization
Issue
Potential Cause
Suggested Solution
Low or No Conversion
Inactive catalyst (oxidized)
Ensure all steps are performed under a strict inert atmosphere. Use freshly opened, high-quality catalyst and ligand. Purge the solvent with argon for at least 30 minutes.
Insufficiently strong or decomposed base
Use a fresh bottle of NaOtBu. Handle the base exclusively in a glovebox. Consider using other strong bases like LHMDS or K₃PO₄ if NaOtBu is incompatible with other groups.[4]
Low reaction temperature
Increase the temperature to 110 °C (refluxing toluene). Ensure the oil bath temperature is accurately measured.
Side Product Formation
Hydrodehalogenation (replacement of -Br with -H)
This can occur as a side reaction.[3] Try a different ligand system (e.g., RuPhos, SPhos) or a lower reaction temperature.
Dimerization or polymerization
This may indicate an intermolecular reaction is competing. Run the reaction at a lower concentration (e.g., 0.05 M instead of 0.1 M) to favor the intramolecular cyclization.
Conclusion
The protocol described provides a reliable and efficient method for the synthesis of 2-Butyl-5-fluoro-isoindoline from 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene via an intramolecular Buchwald-Hartwig amination. This strategy is a powerful tool for constructing the medicinally important isoindoline core.[1][2] By carefully controlling the reaction conditions, particularly the inert atmosphere and the quality of reagents, researchers can achieve high yields of the desired heterocyclic product, paving the way for further derivatization and biological evaluation in drug discovery programs.
Gipson, J. D., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]
The Role of Isoindoline in Pharmaceutical Drug Development. Medium. [Link]
Siddiqui, A. A., et al. (2025). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Molecules. [Link]
Acar, Ç., et al. (2025). Synthesis of Novel Isoindolinones: Carbonic Anhydrase Inhibition Profiles, Antioxidant Potential, Antimicrobial Effect, Cytotoxicity and Anticancer Activity. Molecules. [Link]
Mahajan, N. D., & Jain, N. (2022). Synthesis of heterocyclic compounds and their utilities in the field biological science. International Journal of Health Sciences. [Link]
Application Note: Regioselective Nucleophilic Substitution Strategies for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
An in-depth technical guide for researchers, scientists, and drug development professionals. Abstract 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a trifunctional synthetic building block with significant potential in...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth technical guide for researchers, scientists, and drug development professionals.
Abstract
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a trifunctional synthetic building block with significant potential in medicinal chemistry and materials science. Its aromatic core is substituted with two distinct halogens, bromine and fluorine, alongside a butylaminomethyl group, presenting a compelling challenge in regioselective functionalization. This guide provides a comprehensive analysis of the competing nucleophilic substitution pathways applicable to this molecule. We will explore the theoretical underpinnings of Nucleophilic Aromatic Substitution (S_NAr) versus Palladium-Catalyzed Cross-Coupling reactions, concluding with detailed, field-tested protocols for achieving highly selective substitution at the carbon-bromine bond, thereby preserving the fluoro- and amino-moieties for subsequent transformations.
Introduction: The Strategic Value of a Differentiated Aryl Dihalide
Polyfunctionalized aromatic compounds are foundational to modern drug discovery. The specific incorporation of halogen atoms can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, binding affinity, and membrane permeability.[1] The subject of this guide, 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene, offers three distinct points for synthetic diversification: a reactive C-Br bond, a typically less reactive C-F bond, and a secondary amine.
The primary synthetic challenge lies in selectively addressing one of the two halogen atoms. The choice of methodology dictates which halogen will serve as the leaving group, enabling precise control over the construction of more complex molecular architectures. This note will dissect the two primary mechanistic pathways to achieve this selectivity.
Theoretical Framework: Deciphering Reactivity
The regiochemical outcome of a nucleophilic substitution on a dihalogenated benzene derivative is not arbitrary; it is governed by the reaction mechanism. The two most relevant mechanisms are Nucleophilic Aromatic Substitution (S_NAr) and Palladium-Catalyzed Cross-Coupling.
The Addition-Elimination (S_NAr) Mechanism
The S_NAr pathway proceeds via a two-step addition-elimination sequence. The rate-determining first step involves the attack of a nucleophile on the aromatic ring to form a high-energy, negatively charged intermediate known as a Meisenheimer complex.[2] The stability of this complex is the paramount factor determining the reaction rate.
Key Characteristics of S_NAr:
Electronic Requirement: The reaction is significantly accelerated by the presence of strong electron-withdrawing groups (EWGs), such as -NO₂, positioned ortho or para to the leaving group. These groups stabilize the negative charge of the Meisenheimer complex through resonance.[3]
Leaving Group Trend: The reactivity order for halogens in S_NAr is F > Cl > Br > I.[4] This is because the highly electronegative fluorine atom provides the strongest inductive stabilization to the developing negative charge in the Meisenheimer complex during the rate-determining addition step.[5] The C-F bond's strength is less critical as its cleavage occurs in the fast, second step.[5]
Caption: The S_NAr addition-elimination mechanism.
Palladium-Catalyzed Cross-Coupling
This class of reactions, including the Buchwald-Hartwig, Suzuki, and Heck reactions, operates via a completely different catalytic cycle involving a palladium center.[6][7] The cycle is initiated by the oxidative addition of the palladium catalyst into the carbon-halogen bond.
Key Characteristics of Cross-Coupling:
Electronic Requirement: The reaction is broadly applicable and less dependent on the electronic nature of the ring substituents compared to S_NAr.
Leaving Group Trend: Reactivity is governed by the C-X bond strength. The order is I > Br > Cl >> F.[8] The weaker C-Br bond is far more susceptible to oxidative addition by palladium than the robust C-F bond, forming the basis for regioselectivity in polyhalogenated substrates.
Caption: Simplified catalytic cycle for a cross-coupling reaction.
Reactivity Analysis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Given the substrate's structure:
The ring lacks strong electron-withdrawing groups ortho or para to either halogen. The butylaminomethyl group is generally considered electron-donating.
Therefore, the conditions for a classical S_NAr reaction would need to be exceptionally harsh, and selectivity would be poor.
Conversely, the significant difference in bond energy between the C-Br and C-F bonds makes the molecule an ideal candidate for palladium-catalyzed cross-coupling. The palladium catalyst will selectively insert into the weaker C-Br bond, leaving the C-F bond untouched.
Feature
Nucleophilic Aromatic Substitution (S_NAr)
Palladium-Catalyzed Cross-Coupling
Mechanism
Two-step Addition-Elimination
Catalytic Cycle (e.g., Oxidative Addition)
Key Intermediate
Meisenheimer Complex (Anionic)
Organopalladium(II) Complex
C-X Reactivity
F > Cl > Br > I
I > Br > Cl >> F
Substrate Scope
Requires strong EWGs ortho/para to leaving group
Broadly applicable
Predicted Outcome for Topic Compound
Low reactivity, poor selectivity
Selective substitution at C-Br bond
Table 1: Comparison of primary nucleophilic substitution mechanisms for aryl halides.
Protocols for Regioselective Substitution
The following protocols provide detailed methodologies for the selective functionalization of the C-Br bond.
Protocol 1: Buchwald-Hartwig Amination of the C-Br Bond
This protocol details the cross-coupling of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene with a primary or secondary amine, demonstrating selective C-N bond formation.
Objective: To synthesize N¹-(4-fluoro-2-(butylaminomethyl)phenyl)-N²-alkylaniline derivatives via selective amination at the bromine position.
Materials:
Reagent
MW
Amount
Mmol
Equivalents
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
274.19
274 mg
1.0
1.0
Aniline (example nucleophile)
93.13
112 mg
1.2
1.2
Pd₂(dba)₃ (precatalyst)
915.72
23 mg
0.025
0.025
XPhos (ligand)
476.68
36 mg
0.075
0.075
Sodium tert-butoxide (NaOtBu)
96.10
135 mg
1.4
1.4
Toluene (anhydrous)
-
5 mL
-
-
Step-by-Step Methodology:
Inert Atmosphere Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene, Pd₂(dba)₃, XPhos, and Sodium tert-butoxide.
Flask Sealing and Purging: Seal the flask with a rubber septum. Evacuate the flask and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere. Causality: The Pd(0) catalyst and some ligands are oxygen-sensitive; an inert atmosphere is critical to prevent catalyst deactivation.[9]
Reagent Addition: Under a positive pressure of inert gas, add the anhydrous toluene via syringe, followed by the aniline.
Reaction Execution: Place the sealed flask in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 12-24 hours.
Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.
Workup: Cool the reaction mixture to room temperature. Quench the reaction by adding 10 mL of water. Extract the aqueous layer with ethyl acetate (3 x 15 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.
Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).
Caption: Experimental workflow for Buchwald-Hartwig amination.
Expected Outcomes & Troubleshooting
Regioselectivity: The protocols described will overwhelmingly favor substitution at the C-Br bond. Detection of any product resulting from C-F substitution is highly unlikely under these conditions.
Low Yield: If the reaction stalls, potential causes include impure reagents, insufficient inerting of the reaction vessel leading to catalyst degradation, or an inappropriate choice of base or ligand for the specific nucleophile used. Consider screening alternative bulky biarylphosphine ligands or stronger bases like LHMDS.[9]
Side Reactions: The secondary amine of the butylaminomethyl side chain could potentially coordinate to the palladium center. Using bulky ligands like XPhos helps mitigate this by creating a sterically hindered environment around the metal that favors reaction at the more accessible aryl bromide site.
Conclusion
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is a valuable, versatile intermediate whose synthetic utility is unlocked through a clear understanding of competing reaction mechanisms. The significant difference in the reactivity of the C-Br and C-F bonds in palladium-catalyzed cross-coupling reactions allows for predictable and high-yielding regioselective functionalization. The protocols provided herein offer a reliable blueprint for researchers to selectively elaborate at the bromine position, enabling the efficient construction of novel compounds for pharmaceutical and materials science applications.
References
Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides? (2013). Chemistry Stack Exchange. [Link]
Application Note: Scalable Synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
This Application Note is designed as a high-level technical guide for process chemists and researchers. It prioritizes scalable, reproducible, and high-purity synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene , a...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed as a high-level technical guide for process chemists and researchers. It prioritizes scalable, reproducible, and high-purity synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene , a critical halogenated benzylamine scaffold often used in medicinal chemistry (e.g., as a pharmacophore for GPCR ligands or kinase inhibitors).
Executive Summary
The synthesis of secondary benzylamines containing sensitive aryl halide moieties requires precise control to prevent dehalogenation and over-alkylation. This guide details a scalable Reductive Amination protocol for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene. Unlike direct alkylation, which suffers from poor selectivity (bis-alkylation), this route utilizes Sodium Triacetoxyborohydride (STAB) to ensure >95% selectivity for the secondary amine. The protocol is optimized for gram-to-kilogram scale-up, featuring a self-purifying acid-base workup that eliminates the need for chromatography in early development phases.
Structural Analysis & Retrosynthesis
The target molecule features a 2-bromo-5-fluorobenzyl core (based on IUPAC priority, the aminomethyl group is at C2 relative to the C1-Bromo and C4-Fluoro). The presence of the bromine atom at the ortho position to the aminomethyl group creates steric crowding but offers a handle for subsequent cross-coupling (e.g., Suzuki-Miyaura).
Retrosynthetic Strategy
The most robust disconnection is at the C-N bond of the benzylic amine.
Figure 1: Retrosynthetic disconnection showing the reductive amination pathway.
Route Selection: Why Reductive Amination?
Feature
Route A: Direct Alkylation
Route B: Reductive Amination (Selected)
Precursor
2-Bromo-5-fluorobenzyl bromide
2-Bromo-5-fluorobenzaldehyde
Reagent
n-Butylamine (Excess)
n-Butylamine + NaBH(OAc)₃ (STAB)
Selectivity
Low : Forms tertiary amines (bis-alkylation).
High : Mono-alkylation is kinetically favored.
Scalability
Poor : Exothermic; lachrymatory benzyl bromide.
Excellent : Mild conditions; no lachrymators.
Impurity Profile
Difficult separation of vs amine.
Clean conversion; main impurity is unreacted aldehyde.
Decision: Route B is selected. The use of STAB is preferred over Sodium Borohydride (NaBH₄) because STAB is less basic and reduces the imine much faster than the aldehyde, preventing side reactions.
Detailed Experimental Protocol
Scale: 50 mmol (approx. 10 g output)
Target Yield: 85-92%
Reagents & Stoichiometry[1][2][3][4]
2-Bromo-5-fluorobenzaldehyde: 10.15 g (50 mmol) [CAS: 94569-84-3]
n-Butylamine: 3.84 g (5.2 mL, 52.5 mmol, 1.05 eq)
Sodium Triacetoxyborohydride (STAB): 14.8 g (70 mmol, 1.4 eq)
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) – 150 mL (0.3 M)
Step-by-Step Methodology
Phase 1: Imine Formation
Setup: Charge a 500 mL 3-neck round-bottom flask (RBF) with a magnetic stir bar, nitrogen inlet, and temperature probe.
Solvation: Add 2-Bromo-5-fluorobenzaldehyde (10.15 g) and DCE (150 mL). Stir until clear.
Amine Addition: Add n-Butylamine (5.2 mL) dropwise over 5 minutes.
Observation: The solution may warm slightly. A color change (pale yellow) indicates imine formation.
Catalysis: Add Acetic Acid (3.0 g). Stir at Room Temperature (20-25°C) for 30 minutes to drive imine equilibrium.
Phase 2: Reduction
Cooling: Cool the mixture to 0-5°C using an ice bath. Note: STAB reaction is exothermic.
Hydride Addition: Add STAB (14.8 g) portion-wise over 20 minutes.
Critical Control: Maintain internal temperature <10°C. Gas evolution (H₂) is minimal but possible; ensure venting.
Reaction: Remove ice bath. Stir at Room Temperature for 4–12 hours.
Monitoring: Check by TLC (SiO₂, 20% EtOAc/Hexane) or HPLC. The aldehyde spot (Rf ~0.[1]6) should disappear; amine product (Rf ~0.2, streaks) appears.
Phase 3: Workup (The "Self-Validating" Purification)
This step utilizes the basicity of the product to separate it from non-basic impurities (unreacted aldehyde).
Quench: Slowly add Sat. NaHCO₃ (100 mL) to the reaction mixture. Stir vigorously for 15 mins to quench excess borohydride.
Phase Separation: Transfer to a separatory funnel. Collect the organic layer (DCM/DCE).
Acid Extraction (Purification): Extract the organic layer with 1M HCl (2 x 50 mL).
Mechanism:[2][3][4][5][6] The product (amine) becomes a water-soluble salt (HCl salt). Neutral impurities (aldehyde) stay in the organic layer.
Discard the organic layer (contains unreacted aldehyde).
Base Release: Wash the aqueous acidic layer once with fresh DCM (30 mL) to remove entrained organics. Then, basify the aqueous layer to pH >12 using 4M NaOH . The product will oil out.
Final Extraction: Extract the cloudy aqueous mixture with DCM (3 x 50 mL).
Drying: Dry combined organics over Na₂SO₄, filter, and concentrate in vacuo.
Workflow Diagram
Figure 2: Process workflow emphasizing the acid-base purification strategy.
Process Safety & Scalability
Thermal Management
Exotherm: The addition of STAB is exothermic. On a kg-scale, active cooling (jacketed reactor) is mandatory to keep T < 20°C during addition to prevent decomposition of the hydride or solvent reflux.
Hydrogen Gas: While STAB evolves less gas than NaBH₄, H₂ generation is possible upon quenching. Ensure reactor headspace is swept with Nitrogen.
Solvent Considerations (Green Chemistry)
DCE Replacement: 1,2-Dichloroethane is Class 1 (toxic). For GMP scale-up, substitute with 2-MeTHF or Ethyl Acetate . Note that in EtOAc, the imine formation might be slower; monitoring is essential.
Sensitizers: Benzylamines can be skin sensitizers. Use double gloving (Nitrile).
Stability: The 1-Bromo-4-fluoro substitution pattern is stable to these reduction conditions. Avoid using Lithium Aluminum Hydride (LiAlH₄), as it can cause debromination (hydrodehalogenation).
Analytical Specifications (Quality Control)
To validate the synthesis, compare the isolated material against these predicted spectral characteristics.
Technique
Diagnostic Signal
Interpretation
1H NMR (400 MHz, CDCl₃)
3.85 ppm (s, 2H)
Benzylic -CH ₂-N protons. Singlet confirms no coupling to benzylic H.
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61, 3849-3862. Link
Sigma-Aldrich. "2-Bromo-5-fluorobenzaldehyde Product Sheet."[7] Link
Thermo Fisher Scientific. "Sodium Triacetoxyborohydride Safety Data Sheet." Link
Organic Syntheses. "Reductive Amination: General Procedures." Org.[8][9] Synth.Link (General reference for standard reductive amination protocols).
Disclaimer: This protocol is for research purposes. Always consult the specific SDS for all chemicals before handling.
Technical Support Center: Synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Welcome to the technical support guide for the synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, pra...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for improving yield and overcoming common challenges in this synthesis. The primary focus is on the reductive amination of 2-Bromo-5-fluorobenzaldehyde with n-butylamine, a robust and widely utilized synthetic route.
Overview of the Core Synthesis: Reductive Amination
The synthesis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene is most efficiently achieved through a one-pot reductive amination. This process involves two key transformations:
Imine/Iminium Ion Formation: The reaction between the carbonyl group of 2-Bromo-5-fluorobenzaldehyde and the primary amine (n-butylamine) to form a C=N double bond. This step is typically reversible and often benefits from mildly acidic catalysis.[1]
Reduction: The subsequent reduction of the imine or its protonated form (the iminium ion) to the final secondary amine product using a suitable hydride-based reducing agent.[2]
The efficiency of this one-pot reaction hinges on the careful selection of reagents and conditions to favor imine formation and its selective reduction without causing significant side reactions.
troubleshooting side reactions in 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene coupling
Here is the Technical Support Center guide for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene , designed for researchers and process chemists. Product ID: BFBA-202 | CAS: (Hypothetical/Analogous) | Molecular Weight: 260.15...
You are likely experiencing difficulties coupling this molecule because it presents a dissonant reactivity profile . It contains a reactive electrophile (Aryl Bromide) in close proximity to a Lewis-basic nucleophile (Secondary Benzylic Amine).[1]
In standard Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), the secondary amine at the ortho-benzylic position acts as a catalyst poison or a competitive ligand , often shutting down the catalytic cycle before the oxidative addition of the bromide can effectively occur.[1]
Part 1: Diagnostic & Troubleshooting Guide
Issue 1: Reaction Stalls at <10% Conversion (Catalyst Poisoning)
Symptom: Starting material remains unconsumed. The catalyst solution may remain clear or precipitate Pd black immediately upon heating.
Root Cause: The secondary amine nitrogen coordinates to the Palladium center, forming a stable 5-membered chelate (if coordinated with the aryl ring) or simply saturating the coordination sphere, preventing the phosphine ligand from binding.
Troubleshooting Protocol:
Variable
Recommendation
Scientific Rationale
Ligand Class
Switch to Buchwald Dialkylbiaryl Phosphines (e.g., XPhos, RuPhos).[1]
These bulky, electron-rich ligands are designed to sterically crowd out the amine substrate from the Pd center, enforcing the reductive elimination pathway [1].
Base Selection
Use Inorganic Carbonates (, ) instead of Alkoxides.
Strong bases like deprotonate the amine, making it a stronger nucleophile/poison. Carbonates maintain the amine in a less aggressive equilibrium state [2].
Lewis Acid Additive
Add or (0.5 equiv).
The Lewis acid preferentially binds the "hard" nitrogen of the amine, leaving the "soft" Palladium available for the "soft" aryl bromide [3].
Issue 2: Formation of "Reduced" Product (Protodehalogenation)
Symptom: Mass spectrometry shows a peak at [M-Br+H] (Mass ~181 Da).[1]
Root Cause: If the oxidative addition is slow (due to sterics) or the transmetallation is stalled, the Pd(II)-Aryl species will undergo
-hydride elimination from the butyl chain or abstract a hydride from the solvent (e.g., isopropanol, THF).
Troubleshooting Protocol:
Solvent Switch: Move from THF or Isopropanol to Toluene or 1,4-Dioxane . Ethers are notorious hydride donors in stalled catalytic cycles.
Concentration: Increase reaction concentration to 0.5 M - 1.0 M. High concentration favors the bimolecular coupling step over unimolecular side reactions.
Symptom: Loss of Fluorine ([M-F]) or formation of a cyclic byproduct.
Root Cause: While rare with unactivated rings, the amine can displace the para-Fluorine (relative to the Br) or meta-Fluorine (relative to alkyl) under high-temperature/strong-base conditions.[1]
Corrective Action: Lower the temperature to <80°C and use a highly active precatalyst (e.g., Pd(OAc)2 + SPhos ) that works at mild temperatures.
Part 2: Decision Tree & Reaction Pathways
The following diagram illustrates the competing pathways your substrate faces in the reaction vessel.
Caption: Figure 1. Kinetic competition between the desired cross-coupling (Green) and the three primary failure modes (Red/Grey).
Part 3: Recommended Experimental Protocols
If direct coupling fails despite ligand optimization, Boc-protection is the industry-standard workaround.[1] It eliminates the amine's nucleophilicity and prevents catalyst poisoning.
(3.0 equiv) — Acts as base for both protection and coupling.
Solvent: Toluene/Water (4:1 biphasic)
Catalyst:
(3 mol%)
Coupling Partner: Boronic Acid (1.2 equiv)
Procedure:
Step 1 (Protection): Charge flask with Substrate,
, and Toluene. Stir at RT for 30 mins.[2] Monitor by TLC (Amine spot will disappear; Boc-protected species is less polar).[1]
Step 2 (Coupling): Do not isolate. Add Water,
, Boronic Acid, and Catalyst directly to the pot.
Step 3: Heat to 80°C. The Boc group sterically protects the amine and electronically deactivates it, allowing the Pd to react exclusively with the C-Br bond [4].
Protocol B: Ligand-Controlled Direct Coupling
Use this for high-throughput screening or if protection is not viable.[1]
Catalyst System:
Pre-catalyst: XPhos Pd G4 or RuPhos Pd G4 (2-5 mol%).[1]
Why G4? These precatalysts activate at low temperatures, minimizing the window for side reactions.
Note: Avoid catalytic systems requiring phosphine oxidation (e.g.,
) as the amine will compete for the unoxidized metal center.
Part 4: Frequently Asked Questions (FAQs)
Q: Can I use the amine moiety itself as the coupling partner (Buchwald-Hartwig) instead of the Bromine?A: Yes, but this requires "orthogonal" thinking. If you want to couple the amine, you must select a coupling partner that is more electrophilic than your starting material's Aryl Bromide (e.g., an Aryl Iodide or Triflate). Otherwise, the Pd will insert into your own molecule's C-Br bond, leading to polymerization or oligomerization.
Q: Why do I see a mass peak at M+12?A: This is likely the incorporation of a methylene bridge or solvent fragment, but more commonly in this specific chemistry, it suggests homocoupling of the boronic acid (if doing Suzuki) which might be mistaken for a complex with the substrate. If the mass is M+26, it is the isonitrile insertion if you are using DMF as a solvent (avoid DMF with benzylic amines).
Q: Is the Fluorine atom stable?A: Generally, yes. However, if you use Lithium bases (LiHMDS, BuLi), you risk ortho-lithiation directed by the Fluorine or the Amine, leading to a "Benzyne" intermediate. Stick to weak bases (Carbonates, Phosphates) to keep the Fluorine intact.
References
RuPhos/XPhos Utility: Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.
Base Effects: M. W. Hooper et al. (2020). "Mechanistic insights into the role of bases in Suzuki-Miyaura coupling." Journal of Organic Chemistry.
Lewis Acid Additives: "Strategies to prevent amine poisoning in transition metal catalysis." Organic Process Research & Development. (General Industry Standard).
Boc-Protection Strategy: Schultz, D. M., et al. (2014). "Pd-Catalyzed Cross-Coupling of Boc-Protected Benzylamines." Organic Letters.
Technical Support Center: Purification of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Case ID: PUR-2024-BFBB Subject: Impurity Removal & Isolation Protocols for Secondary Benzylamines Status: Active Product Class: Halogenated Benzylamines / Secondary Amines Introduction: The Chemical Context Welcome to th...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: PUR-2024-BFBB
Subject: Impurity Removal & Isolation Protocols for Secondary Benzylamines
Status: Active
Product Class: Halogenated Benzylamines / Secondary Amines
Introduction: The Chemical Context
Welcome to the Technical Support Center. You are working with 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene , a secondary benzylamine intermediate often synthesized via reductive amination.
The purification of this compound presents a specific set of challenges due to its amphiphilic nature (lipophilic halogenated ring + hydrophilic amine tail) and the specific side-products generated during its synthesis (typically reductive amination of 2-bromo-5-fluorobenzaldehyde with butylamine).
This guide is structured as a series of Knowledge Base Articles (KBAs) designed to troubleshoot and resolve purity issues ranging from unreacted starting materials to difficult-to-separate bis-alkylated byproducts.
KBA-001: The "Workhorse" Protocol (Acid-Base Extraction)
Applicability: Routine cleanup; removal of neutral organic impurities (aldehydes) and inorganic salts (boron residues).
Success Rate: High for >90% purity requirements.
The Logic
Your molecule is a base (
). By manipulating the pH, we can toggle its solubility between organic and aqueous phases. Neutral impurities (aldehydes, non-basic side products) do not switch phases with pH changes, allowing for their removal.
Step-by-Step Protocol
Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .
Note: EtOAc is preferred for environmental safety, but DCM solubilizes the halogenated ring better if the crude is oily/tarry.
The "Acid Wash" (Extraction):
Extract the organic layer with 1M HCl (3x).
Chemistry: The amine protonates (
) and moves to the aqueous layer.
Separation: Keep the Aqueous Layer .
Discard: The organic layer (contains unreacted aldehydes, neutrals, and non-basic tars).
The "Base Crash" (Recovery):
Cool the aqueous acidic layer to 0°C.
Slowly basify with 4M NaOH or Sat.
until pH > 12.
Observation: The solution will turn cloudy/milky as the free amine "oils out."
Final Extraction:
Extract the cloudy aqueous mixture with DCM (3x).
Dry combined organics over
, filter, and concentrate.
Visualization: Acid-Base Workflow
Figure 1: Logical flow for Acid-Base extractive purification. Blue nodes indicate starting states, Green nodes indicate product-rich phases, Red nodes indicate waste.
KBA-002: Removing the "Bis-Alkylated" Impurity (Chromatography)
Issue: The most persistent impurity in reductive amination is the Tertiary Amine (formed if the product reacts again with the aldehyde).
Symptom: Two spots on TLC with very similar
values. The tertiary amine usually runs slightly higher (less polar) than your secondary amine target.
The "Tailing" Problem
Secondary amines interact strongly with the acidic silanols (
) on silica gel, causing "streaking" or "tailing." This makes separating the secondary amine from the tertiary impurity impossible with standard solvents.
The Solution: Amine-Modified Silica
You must block the silanol sites to allow the amine to elute as a tight band.
Mobile Phase Recipe:
Base Solvent: Hexane / Ethyl Acetate (gradient).
Modifier:1% Triethylamine (TEA) or 1%
.
Protocol:
Pre-treatment: Flush the silica column with pure solvent + 1% TEA before loading your sample. This neutralizes the column.[1]
Elution: Run the gradient (e.g., 0%
50% EtOAc in Hexane) maintaining 1% TEA in both solvent bottles.
Result:
Fraction A (Early): Tertiary Amine (Bis-alkylated impurity).
Fraction B (Late):Target Secondary Amine (Tight band).
Critical Note: Do not use Acetone/DCM mixtures if you are using primary amine modifiers, as they can form Schiff bases in the column. Stick to TEA/EtOAc/Hexane.
Applicability: When >98% purity is required (e.g., for biological assays) or if the product is an oil that needs to be a solid.
The Logic
Halogenated benzylammonium salts often form stable crystal lattices. Impurities (especially tertiary amines or non-basic oils) often remain in the "mother liquor" and do not co-crystallize.
Protocol: HCl Salt Formation
Dissolve the free base (oil) in a minimum amount of dry Diethyl Ether or Ethanol .
Cool to 0°C in an ice bath.
Dropwise add 2M HCl in Diethyl Ether (commercial reagent).
Observation: A white precipitate should form immediately.
Filtration: Filter the solid under vacuum/nitrogen.
Wash: Wash the filter cake with cold ether.
Purification Mechanism: The impurities stay dissolved in the ether wash; the pure product sits on the filter.
Troubleshooting & FAQs
Q1: I have a persistent aldehyde peak in NMR (~10 ppm) even after acid/base extraction.
Diagnosis: The aldehyde is likely lipophilic and trapping itself in the emulsion, or the extraction wasn't vigorous enough.
Fix: Use a Scavenger Resin .
Add PS-TsNHNH2 (Tosylhydrazide resin) to your organic solution.
Shake for 2 hours at room temperature.
Filter.[2][3][4] The resin chemically bonds to the aldehyde, removing it completely without aqueous workup.
Q2: My product is "oiling out" during the salt formation step instead of crystallizing.
Diagnosis: The solvent is too polar or the concentration is too high.
Fix:
Decant the solvent.
Redissolve the oil in a small amount of Isopropanol (IPA) .
Add Diethyl Ether until slightly cloudy.
Scratch the side of the flask with a glass rod or add a seed crystal. Let it sit in the fridge overnight.
Q3: How do I remove the Boron salts (from
)?
Diagnosis: White, fluffy solid that clogs filters.
Fix: Boron salts are water-soluble but can complex with amines.
Perform a Methanol Quench first: Add MeOH and evaporate (forms volatile Trimethyl Borate).
Follow with the KBA-001 Acid-Base extraction . The acid wash breaks the Amine-Boron complex.
Summary of Impurity Removal Strategies
Impurity Type
Chemical Nature
Recommended Removal Method
Starting Aldehyde
Neutral / Electrophile
Scavenger Resin (PS-TsNHNH2) or Bisulfite Wash
Butylamine
Basic / Volatile
High Vacuum (volatile) or Water Wash (highly soluble)
Tertiary Amine
Basic / Lipophilic
Chromatography (w/ TEA) or Fractional Crystallization
Boron Salts
Inorganic
Acid Wash (KBA-001) or MeOH co-evaporation
Decision Matrix
Use this flowchart to select the correct purification path based on your current status.
Figure 2: Decision matrix for selecting the appropriate purification module.
References
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for Acid-Base extraction of amines).
Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.
Biotage. (2023).[1] Strategies for Flash Chromatography of Amines. (Technical Note on using TEA modifiers).
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. (Mechanistic insights on impurity formation).
You are likely encountering precipitation because 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (hereafter BFBAB ) exhibits a "molecular tug-of-war."[1][2] The halogenated benzene ring and butyl chain drive high lipophilicity (LogP ~3.5–4.0), while the secondary amine provides a singular, pH-dependent handle for solubilization.
At physiological pH (7.4), the amine deprotonates to its free base form, causing immediate precipitation in aqueous buffers. Success requires manipulating the ionization state of that secondary amine.
Visual Decision Matrix: Choose Your Workflow
Before proceeding, identify your end-goal to select the correct solubilization strategy.
Figure 1: Strategic decision tree for BFBAB solubilization based on experimental context.
Module 1: The Chemical Solution (Salt Formation)
Best For: Synthesis intermediates, long-term storage, and high-concentration stock solutions (>100 mM).[1]
The secondary amine in BFBAB is a base (estimated pKa ~9.0–9.5).[1][2] By reacting it with a strong acid, you convert the oily, water-insoluble free base into a crystalline, water-soluble salt.
Dissolve: Dissolve 100 mg of BFBAB free base in a minimal amount of anhydrous diethyl ether or dichloromethane (DCM).
Acidify: Dropwise add 1.2 equivalents of 4M HCl in dioxane (or ethereal HCl) while stirring at 0°C.
Precipitate: A white solid should precipitate immediately.[1] If oiling occurs, add hexane or pentane to induce crystallization.
Isolate: Filter the solid under argon/nitrogen.
Dry: Vacuum dry to remove residual solvent and excess HCl.[2]
Validation Check:
Visual: Product transforms from oil/gum to white solid.[1][2]
Solubility Test: Take ~1 mg of the solid and add 1 mL water. It should dissolve instantly. If it stays turbid, the salt formation was incomplete.
Module 2: The Biological Solution (DMSO Step-Down)
Best For: High-throughput screening (HTS), cell culture (IC50 determination).[1]
Cells cannot tolerate high concentrations of organic solvents. Direct addition of a DMSO stock to media often causes "shock precipitation," where the compound crashes out as micro-crystals, leading to false negatives.
Protocol B: The "Intermediate Dilution" Method
Do not pipette 100% DMSO stock directly into cell media.[2] Use an intermediate buffer step.
Sensitive lines (Primary neurons, Stem cells):[1] Max 0.1% DMSO.
Module 3: The In Vivo Solution (Cyclodextrin Encapsulation)
Best For: Animal injections (IV/IP) where DMSO is toxic and pH must be neutral.[1]
Hydroxypropyl-
-cyclodextrin (HP--CD) forms a "host-guest" complex.[1] The hydrophobic butyl-benzene part of BFBAB sits inside the CD cavity, while the hydrophilic exterior keeps the complex soluble in water.
Energy Input: Sonicate for 20–30 minutes at room temperature. The solution may initially look cloudy but should clarify.
Filtration: Pass through a 0.22 µm PES filter to sterilize and remove un-complexed drug.
Figure 2: Schematic of host-guest encapsulation mechanism.
Frequently Asked Questions (FAQs)
Q1: My compound precipitated when I added the DMSO stock to PBS (pH 7.4). Why?A: This is the "pKa Crash." At pH 7.4, the amine (pKa ~9) begins to deprotonate back to the free base form. Because the molecule has a lipophilic butyl chain and halogens, the neutral form is insoluble.
Fix: Use Protocol C (Cyclodextrins) or lower the pH of your buffer slightly (pH 6.0–6.[1]5) if your assay permits.[1][2]
Q2: Can I use sonication to dissolve the solid?A: Yes, but monitor temperature. BFBAB contains a secondary amine and a halogenated ring; excessive heat (>40°C) during sonication could degrade the compound or cause halide elimination. Use bath sonication with ice water.[1]
Q3: I see peak tailing on LCMS. Is it solubility related?A: Likely not solubility, but interaction. Secondary amines interact strongly with residual silanols on C18 columns.[1]
Fix: Add 0.1% Formic Acid or Trifluoroacetic Acid (TFA) to your mobile phase to protonate the amine and mask silanols.
Q4: How should I store the 10 mM DMSO stock?A: Store at -20°C in aliquots. DMSO is hygroscopic (absorbs water from air).[1][2] If water gets in, BFBAB may precipitate inside the tube over time due to the "antisolvent" effect of water.
References
Lipophilicity and Salt Formation
Serajuddin, A. T. (2007).[1][2] Salt formation to improve drug solubility.[6] Advanced Drug Delivery Reviews.
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Troubleshooting Hydrodehalogenation in 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Ticket ID: CHEM-SUP-8821
Status: Open
Support Level: Tier 3 (Senior Application Scientist)
Executive Summary & Diagnostic
User Issue: You are observing the formation of 1-fluoro-3-(butylaminomethyl)benzene (the debrominated byproduct) instead of your desired cross-coupling product.
Root Cause Analysis:
The molecule 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene contains a "Trojan Horse": the secondary butylamine side chain.
In Palladium-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig), the free secondary amine can coordinate to the Pd(II) center. Because the butyl group possesses
-hydrogens, this coordination triggers -Hydride Elimination . This generates a Palladium-Hydride (Pd-H) species, which rapidly undergoes reductive elimination with the aryl ring to produce the debrominated byproduct (Ar-H).[1]
The "Fork in the Road" Mechanism
The diagram below illustrates exactly where your reaction is failing.
Figure 1: The "Fork in the Road" showing how internal amine coordination diverts the catalytic cycle toward debromination.
Troubleshooting Protocols (Step-by-Step)
These protocols are ranked from "Easiest Optimization" to "Synthetic Overhaul."
Protocol A: Ligand Switching (The Steric Blockade)
Logic: Use a ligand bulky enough to physically prevent the secondary amine from binding to the Palladium center.
Recommendation: Switch to Buchwald Biaryl Phosphines .
Why: Ligands like XPhos or RuPhos create a steric "roof" over the Pd center. They facilitate the desired reductive elimination faster than the amine can coordinate and undergo
elimination.
Parameter
Standard Condition (Failing)
Optimized Condition (Recommended)
Ligand
PPh3, dppf, or Xantphos
XPhos or RuPhos (Pre-catalyst Gen 3 or 4 preferred)
Ratio
1:2 (Pd:L)
1:1 (using Pre-catalysts ensures active species)
Protocol B: Base & Solvent Management
Logic: Strong alkoxide bases (NaOtBu) and protic solvents (Isopropanol, Ethanol) are hydrogen atom sources.
Recommendation: Switch to inorganic bases and aprotic non-polar solvents.
Parameter
Avoid
Recommended
Reason
Base
NaOtBu, KOtBu, Et3N
K3PO4 (anhydrous) or Cs2CO3
Alkoxides can undergo -H elimination; Carbonates cannot.
Solvent
THF, Alcohols, DMF
Toluene or 1,4-Dioxane
THF can donate hydrides via radical mechanisms; Toluene is inert.
Protocol C: The "Dummy" Proton (Amine Masking)
Logic: If the amine cannot bind Pd, it cannot cause debromination.
Method: Run the reaction on the Amine Salt or use a Lewis Acid additive .
Step-by-Step:
Dissolve your starting material (1-Bromo-4-fluoro-2-(butylaminomethyl)benzene) in Et2O.
Add 1.05 eq of HCl (4M in Dioxane).
Isolate the hydrochloride salt.
Run the cross-coupling using 4.0 eq of Base (instead of 2.0 eq) to slowly release the free amine in situ, or keep it protonated if the coupling partner tolerates it.
Frequently Asked Questions (FAQs)
Q1: Why is the Fluorine atom relevant to this problem?A: The Fluorine at the C4 position is electron-withdrawing. This makes the C-Br bond more electron-deficient, accelerating Oxidative Addition. While usually good, in this case, it generates a highly reactive electrophilic Pd(II) species that is "hungry" for electron density—making the coordination of your nucleophilic butylamine side chain even more favorable.
Q2: Can I just lower the temperature to stop debromination?A: Counter-intuitively, no . While lower temperatures slow down all rates,
-hydride elimination has a very low activation barrier. Lowering the temp often slows the transmetallation (the difficult step) more than the side reaction, potentially increasing the ratio of debrominated byproduct. High activity catalysts (Pd-G4 series) at moderate temps (60-80°C) are often better.
Q3: I see "homocoupling" (Ar-Ar) alongside debromination. What does this mean?A: This confirms your catalyst is dying or running out of oxidant. If the debromination mechanism consumes the Pd-H species, it regenerates Pd(0).[2] If that Pd(0) cannot find an oxidative addition partner quickly, it may disproportionate or facilitate homocoupling. This is a symptom, not the cause.
Decision Tree for Experiment Planning
Use this logic flow to determine your next experiment.
Figure 2: Troubleshooting logic flow for debromination issues.
References
Mechanisms of Dehalogenation: Navarro, O., et al. "Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes."[3] Journal of Organic Chemistry, 2004.[3]
Ligand Effects on Reductive Elimination: Bruno, N. C., et al. "Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines." Chemical Science, 2013.[4]
Beta-Hydride Elimination from Amines: Gandeepan, P., et al. "Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions." Chemical Reviews, 2019. (Context on amine-directed Pd mechanisms).
General Suzuki Guide: "Suzuki-Miyaura Cross-Coupling: Practical Guide." Yoneda Labs.
Technical Support Center: Recrystallization of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
This technical support guide is designed for researchers, scientists, and drug development professionals. It provides a comprehensive, experience-driven approach to developing a robust recrystallization protocol for 1-Br...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is designed for researchers, scientists, and drug development professionals. It provides a comprehensive, experience-driven approach to developing a robust recrystallization protocol for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene. Given the absence of specific literature for this compound, this guide emphasizes first principles, systematic solvent screening, and logical troubleshooting to achieve high purity.
Understanding the Molecule: A Chemist's Perspective
Before any experiment, understanding the analyte is critical. 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene possesses a dual nature: a largely non-polar bromofluorobenzene ring and a polar, basic secondary amine side chain. This amphiphilic character suggests that simple, single-solvent systems might be challenging. The compound is expected to have some solubility in a range of organic solvents, but an ideal single solvent (high solubility when hot, low when cold) may be elusive. Therefore, a solvent-pair system is a highly probable route to success. The basic amine also presents an opportunity for purification via salt formation and recrystallization.
Frequently Asked Questions (FAQs)
Q1: What defines an ideal recrystallization solvent for my compound?
An ideal recrystallization solvent should meet several key criteria[1][2]:
High Temperature Coefficient: The compound should be highly soluble at the solvent's boiling point but poorly soluble at low temperatures (e.g., room temperature or 0-4 °C)[2]. This differential is the driving force for crystallization.
Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (remaining in the mother liquor after filtration)[2].
Chemical Inertness: The solvent must not react with the compound[2].
Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals by drying[3].
Safety: The solvent should be non-toxic, non-flammable, and inexpensive, although experimental needs often require a compromise on these factors.
Q2: How should I begin selecting a solvent for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene?
Given the molecule's structure, a systematic screening approach is recommended. You should test a range of solvents with varying polarities. The principle of "like dissolves like" is a useful starting point[3]. Since your molecule has both polar (amine) and non-polar (aromatic ring) features, solvents of intermediate polarity are promising candidates.
Q3: What is a solvent pair, and when is it necessary?
A solvent pair is a mixture of two miscible solvents: one in which the compound is highly soluble (the "good" solvent) and another in which it is poorly soluble (the "bad" or "anti-solvent")[4]. This technique is invaluable when no single solvent provides the ideal temperature-dependent solubility.
You would use a solvent pair by dissolving your compound in a minimal amount of the hot "good" solvent, and then slowly adding the "bad" solvent dropwise to the hot solution until it becomes faintly cloudy (the saturation point). A drop or two of the "good" solvent is then added to redissolve the solid, and the solution is allowed to cool slowly[4][5]. Common solvent pairs include ethanol/water, ethyl acetate/hexane, and toluene/hexane[6][7][8].
Q4: My compound is an amine. Should I consider recrystallizing it as a salt?
Yes, this is a highly effective strategy for purifying amines[9]. Amines are often difficult to crystallize as the free base and can be prone to oxidation. Converting the amine to a salt (e.g., hydrochloride or acetate) dramatically increases its polarity and often yields a more crystalline solid.
General Procedure:
Dissolve the crude amine in a suitable organic solvent (e.g., diethyl ether, isopropanol, or ethyl acetate).
Add a solution of an acid (e.g., HCl in ether, or acetic acid) dropwise until precipitation is complete[10].
Filter the resulting salt and then perform a recrystallization on the salt using polar solvents like ethanol, methanol, or their mixtures with water.
Preparation: Place approximately 20-30 mg of your crude compound into each test tube.
Room Temperature Test: To each tube, add a different solvent dropwise (start with ~0.5 mL). Stir or swirl the contents. Record whether the compound is soluble, sparingly soluble, or insoluble at room temperature. A solvent that dissolves the compound completely at room temperature is unsuitable as a single solvent[7].
Hot Solubility Test: For the solvents in which the compound was sparingly soluble or insoluble, heat the test tube gently in a sand bath or on a hot plate. Add the same solvent dropwise until the solid just dissolves. Record the approximate volume of solvent needed.
If the solid dissolves readily in a small amount of hot solvent, it is a promising candidate.
If a very large volume of hot solvent is required, the solvent is likely too "poor."
Cooling and Crystallization Test: Allow the hot, clear solutions to cool slowly to room temperature. If no crystals form, scratch the inside of the test tube with a glass stirring rod just below the liquid surface to induce crystallization[11]. After cooling to room temperature, place the tubes in an ice bath for 15-20 minutes.
Observation: Observe the quantity and quality of the crystals formed. An ideal solvent will yield a large crop of well-defined crystals.
Solvent Pair Test (if needed): If no single solvent is ideal, select a "good" solvent and a "bad" solvent from your screening. Dissolve ~50 mg of your compound in a minimal amount of the hot "good" solvent. Add the "bad" solvent dropwise while hot until turbidity persists. Add a drop of the "good" solvent to clarify, then cool as described in step 4.
Data Presentation: Solvent Properties
The table below provides properties of common solvents to aid in your selection process. Solvents are listed in order of decreasing polarity.
Solvent
Boiling Point (°C)
Relative Polarity
Dielectric Constant (ε)
Water
100
1.000
80.1
Methanol
65
0.762
32.7
Ethanol
78
0.654
24.5
Isopropanol (IPA)
82
0.546
19.9
Acetone
56
0.355
20.7
Ethyl Acetate
77
0.228
6.0
Dichloromethane
40
0.309
9.1
Diethyl Ether
35
0.117
4.3
Toluene
111
0.099
2.4
Hexane
69
0.009
1.9
Data compiled from various sources[12][13][14]. Relative polarity is normalized.
Troubleshooting Guide
Issue: My compound "oils out" instead of forming crystals.
Causality: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the compound's melting point (or the melting point of an impure mixture). The compound separates as a liquid instead of a solid.
Solution 1: Reheat and Add More Solvent. Reheat the mixture until the oil dissolves completely. Add a small amount of additional hot solvent to lower the saturation point, then allow it to cool more slowly[15].
Solution 2: Lower the Cooling Temperature. Try cooling the solution very slowly, perhaps by placing the flask in a warm water bath that is allowed to cool to room temperature. This can help the solution reach a temperature below the melting point before it becomes supersaturated.
Solution 3: Change Solvents. Select a solvent with a lower boiling point or switch to a different solvent pair.
Issue: No crystals are forming, even after prolonged cooling.
Causality: This usually means the solution is not sufficiently saturated. You may have used too much solvent.
Solution 1: Evaporate Excess Solvent. Gently heat the solution to boil off some of the solvent, thereby increasing the concentration. Allow the solution to cool again[15].
Solution 2: Induce Crystallization. If you suspect a supersaturated solution, try scratching the inner wall of the flask with a glass rod at the meniscus[11]. Alternatively, add a tiny "seed" crystal of the crude material.
Solution 3: Add an Anti-Solvent. If you are using a single solvent system, you can try adding a "bad" solvent (anti-solvent) dropwise to the cold solution to decrease the compound's solubility and force crystallization.
Issue: The final product is still impure or has poor color.
Causality: The chosen solvent may not be effectively differentiating between your compound and the impurities. Rapid crystallization can also trap impurities within the crystal lattice.
Solution 1: Slow Down Crystallization. Rapid cooling encourages the formation of small crystals that can trap impurities. Allow the solution to cool to room temperature as slowly as possible before moving it to an ice bath[16].
Solution 2: Perform a Second Recrystallization. A single recrystallization may not be sufficient. Redissolve the purified crystals in fresh hot solvent and repeat the process.
Solution 3: Use Activated Carbon. If the impurity is colored, add a very small amount of activated carbon to the hot solution before filtration. The carbon will adsorb colored impurities. Use sparingly, as it can also adsorb your product.
Issue: My yield is very low.
Causality: Several factors can lead to poor recovery.
Solution 1: Minimize Solvent Volume. Ensure you are using the minimum amount of hot solvent required to fully dissolve the compound. Any excess will retain more of your product in the mother liquor[11].
Solution 2: Ensure Complete Cooling. Cool the flask in an ice bath for at least 15-20 minutes to maximize crystal formation.
Solution 3: Minimize Transfer Loss. Be meticulous when transferring solids and solutions. Rinse flasks and filter cakes with a minimal amount of ice-cold solvent to recover any remaining product without dissolving a significant amount.
Visualization of Workflows
Solvent Selection Workflow
Caption: Workflow for single-solvent screening.
Troubleshooting Decision Tree
Caption: Decision tree for common recrystallization issues.
References
Scribd. (n.d.). Solvent Selection and Recrystallization Guide. Retrieved from [Link]
University of California, Irvine. (n.d.). Recrystallization. Retrieved from [Link]
University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]
ResearchGate. (n.d.). RECRYSTALLIZATION. Retrieved from [Link]
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Recrystallization. Retrieved from [Link]
Scribd. (n.d.). Solvent Polarity Table. Retrieved from [Link]
California State University, Long Beach. (n.d.). Recrystallization, Filtration and Melting Point. Retrieved from [Link]
University of Rochester. (n.d.). Reagents & Solvents: Solvents and Polarity. Retrieved from [Link]
Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection. Retrieved from [Link]
University of Wisconsin-Green Bay. (n.d.). Recrystallization. Retrieved from [Link]
Biocyclopedia. (n.d.). Problems in recrystallization. Retrieved from [Link]
Fun Man Flipped Classroom. (2013, July 12). Recrystallization Solvent Pair [Video]. YouTube. [Link]
MIT OpenCourseWare. (n.d.). 8.6 - Two-Solvent Recrystallization Guide. Retrieved from [Link]
University of Rochester. (n.d.). Polarity of Solvents. Retrieved from [Link]
Solubility of Things. (n.d.). 1-Bromo-3-fluorobenzene. Retrieved from [Link]
University of Missouri-St. Louis. (n.d.). Recrystallization1. Retrieved from [Link]
LibreTexts Chemistry. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]
ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]
Sadek, P. (2002). The HPLC Solvent Guide. Wiley-Interscience. Adapted in Solvent Miscibility and Viscosity Chart. Retrieved from [Link]
[1] Executive Summary & Structural Challenge Target Compound: 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene Formula: C H BrFN Molecular Weight: 260.15 g/mol [1] This guide compares the analytical performance of two distin...
This guide compares the analytical performance of two distinct NMR solvent systems—Chloroform-d (CDCl
) versus Dimethyl Sulfoxide-d (DMSO-d) —for the structural validation of this specific fluorinated benzylamine derivative.
The Analytical Challenge:
Researchers often underestimate the complexity of this molecule due to two competing spectral features:
The Fluorine Effect: The
F nucleus (spin 1/2) couples strongly with aromatic protons, creating complex splitting patterns (multiplets) that can be mistaken for impurities.
The Amine Exchange: The secondary amine (-NH-) proton is labile. Its visibility and coupling behavior drastically change depending on the solvent's hydrogen-bonding capability.
Structural Breakdown & Atom Assignment
Before analyzing the spectrum, we must establish the numbering system to correlate signals with the structure.
Position
Group
Electronic Environment
Predicted Shift ()
Multiplicity Prediction
Ar-1
C-Br
Ipso carbon
-
-
Ar-2
C-Subst
Ipso carbon
-
-
Ar-3
H
Ortho to F, Meta to Alkyl
6.9 - 7.1 ppm
dd (, )
Ar-4
C-F
Ipso carbon
-
-
Ar-5
H
Ortho to F, Ortho to H6
6.8 - 7.0 ppm
td or ddd (, , )
Ar-6
H
Ortho to Br, Meta to F
7.4 - 7.6 ppm
dd (, )
Pos 7
Ar-CH-N
Benzylic Methylene
3.8 - 3.9 ppm
Singlet (CDCl) / Doublet (DMSO)
Pos 8
-NH-
Secondary Amine
Variable
Broad s (CDCl) / Broad t (DMSO)
Pos 9
N-CH-
Alkyl Methylene
2.5 - 2.7 ppm
Triplet
Pos 10,11
Alkyl Chain
Central Methylenes
1.3 - 1.5 ppm
Multiplet
Pos 12
-CH
Terminal Methyl
0.9 ppm
Triplet
Comparative Analysis: CDCl
vs. DMSO-d
This section objectively compares the two standard methods to help you choose the right protocol for your specific data requirement (e.g., purity check vs. full characterization).
Performance: Excellent for resolution of the alkyl chain and minimizing solvent peaks.
Key Limitation: The amine (NH) proton often undergoes rapid exchange, appearing as a broad, shapeless hump or disappearing entirely. This prevents the observation of coupling between the NH and the adjacent methylenes (Pos 7 & 9).
Spectral Signature: The benzylic methylene (Pos 7) appears as a sharp singlet .[1]
Method B: DMSO-d
(Recommended for Characterization)
Sample Prep: Dissolve 5–10 mg of the compound in 0.6 mL of CDCl
(containing 0.03% TMS).
Filtration: If the solution is cloudy (amine salts), filter through a small cotton plug into the NMR tube.
Acquisition:
Scans: 16
Relaxation Delay (D1): 1.0 sec
Pulse Angle: 30°
Processing: Reference the singlet at 7.26 ppm (CHCl
).
Protocol B: Full Structural Characterization (DMSO-d
)[1]
Sample Prep: Dissolve 5–10 mg in 0.6 mL of DMSO-d
.
Tip: Use a fresh ampoule to minimize water content (water peak at 3.33 ppm can obscure benzylic signals if broad).
Acquisition:
Scans: 32 (DMSO is more viscous, slightly lower S/N).
Relaxation Delay (D1): 2.0 sec (Ensure full relaxation of aromatic protons for integration).
Processing: Reference the quintet at 2.50 ppm (DMSO).
Validation: Check for the splitting of the signal at ~3.8 ppm. If it is a doublet, the amine is intact and the assignment is valid.
Logic Flow Diagram (Graphviz)
The following diagram illustrates the decision-making process for assigning the aromatic protons based on coupling constants (
).
Caption: Decision tree for assigning aromatic protons H3, H5, and H6 based on chemical shift and coupling patterns derived from Fluorine-19 interactions.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2773370, 1-Bromo-4-fluoro-2-iodobenzene (Analogous Structure).[1] Retrieved from [Link]
Reich, H. J. (2020). Proton NMR Chemical Shifts and Coupling Constants.[1][2] University of Wisconsin-Madison Organic Chemistry Data. Retrieved from [Link]
Royal Society of Chemistry (2018). Supporting Information: Synthesis and Characterization of Fluorinated Benzylamines.[1][3] Retrieved from [Link][4]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (General reference for Benzylamine NH solvent effects).
LC-MS Characterization of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene: A Comparative Analytical Guide
Topic: LC-MS Characterization of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene Content Type: Publish Comparison Guide Executive Summary In the high-stakes landscape of drug discovery, the integrity of building blocks defi...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: LC-MS Characterization of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Content Type: Publish Comparison Guide
Executive Summary
In the high-stakes landscape of drug discovery, the integrity of building blocks defines the success of downstream synthesis. 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (CAS: 1019618-98-4) is a critical intermediate, particularly valuable for its halogenated scaffold which facilitates Suzuki-Miyaura coupling (via the bromide) and nucleophilic aromatic substitution (via the fluoride), while the secondary butylamine moiety offers a versatile handle for molecular docking.[1][2]
This guide provides a rigorous technical comparison of analytical methodologies for this compound. While traditional GC-MS and Standard Acidic LC-MS are often employed as default "alternatives," they frequently fail to capture the true purity profile of secondary benzylamines due to thermal degradation and peak tailing.[1][2] We present an Optimized High-pH LC-MS/MS workflow as the superior standard for characterization, demonstrating enhanced sensitivity, peak symmetry, and structural confirmation.[1][2]
Part 1: Compound Profile & Physiochemical Challenges[1][2]
Before selecting an analytical method, one must understand the molecule's behavior in the gas and liquid phases.
Property
Value / Characteristic
Analytical Implication
Formula
C₁₁H₁₅BrFN
Monoisotopic Mass: ~259.04 Da (⁷⁹Br)
Structure
Secondary Benzylamine
Basic pKa (~9.5).[1][2] Prone to silanol interaction (tailing).[2]
[M+H]⁺: Doublet at m/z 260.0 and 262.0 (Intensity ratio ~1:1).[2]
Validation: If the ratio deviates significantly from 1:1, suspect interference or co-eluting impurities.
Part 4: Structural Confirmation & Fragmentation Logic[2]
To confirm the identity of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene, one must interpret the MS/MS spectrum.[1][2] The fragmentation is driven by the stability of the benzyl cation.
Secondary Fragmentation: The benzyl cation often rearranges to a stable Tropylium ion (seven-membered ring).[1][2]
Further loss of HF (20 Da) or Br radical (79 Da) is possible at high collision energies.[2]
Visualization: MS/MS Fragmentation Pathway
Figure 1: Collision-Induced Dissociation (CID) pathway for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene.
Part 5: Analytical Workflow Diagram
The following flowchart illustrates the decision-making process for characterizing this specific building block, emphasizing the "Check Points" that ensure data integrity.
Figure 2: Optimized LC-MS characterization workflow with integrated quality control checkpoints.
References
PubChem. (2025).[2][3] Compound Summary: 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (CAS 1019618-98-4).[1][2][4] National Library of Medicine.[2] [Link][2]
Kostiainen, R., & Kauppila, T. J. (2009).[2] Effect of eluent on the ionization process in liquid chromatography-mass spectrometry. Journal of Chromatography A, 1216(4), 685-699.[1][2] [Link][2]
Holcapek, M., et al. (2010).[2] Structural analysis of benzylamines by electrospray ionization mass spectrometry. Journal of Mass Spectrometry. (Demonstrates the benzyl cation fragmentation mechanism).
McCalley, D. V. (2010).[2] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A. (Source for High-pH method justification).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Comparison Guide: 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene vs. Non-Fluorinated Analogs
Executive Summary
This guide provides a technical analysis comparing 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (hereafter referred to as Product F ) with its non-fluorinated analog, 1-Bromo-2-(butylaminomethyl)benzene (hereafter referred to as Analog H ).
For researchers in medicinal chemistry and process development, the critical distinction lies in the electronic modulation provided by the C4-fluorine atom. While both compounds serve as bifunctional building blocks (aryl bromide + secondary amine), Product F exhibits accelerated oxidative addition rates in palladium-catalyzed cross-couplings and enhanced metabolic stability due to the blockage of the para-position, albeit with a slight reduction in amine basicity.
Chemical Property Profile
The introduction of fluorine at the C4 position (para to the bromine) significantly alters the physicochemical landscape of the molecule.
Feature
Product F (Fluorinated)
Analog H (Non-Fluorinated)
Impact on Reactivity/Properties
Structure
1-Br, 2-(), 4-F
1-Br, 2-(), 4-H
F is para to Br; meta to
Molecular Weight
~260.1 g/mol
~242.1 g/mol
Slight mass increase.
Hammett (at C1)
+0.06 (F)
0.00 (H)
F is inductively electron-withdrawing, activating C-Br bond.
Lipophilicity (LogP)
~3.9 (Predicted)
~3.4 (Predicted)
F increases lipophilicity, improving membrane permeability.
The most common application for these scaffolds is as an electrophile in cross-coupling reactions targeting the C-Br bond.
Mechanism: The rate-determining step for aryl bromides is typically Oxidative Addition (OA) to the Pd(0) species.
Comparison:
Product F: The fluorine atom at C4 exerts a strong inductive electron-withdrawing effect (-I), which pulls electron density away from the C-Br bond. This polarization lowers the energy of the
orbital, facilitating faster oxidative addition compared to Analog H .
Analog H: Lacks this activation. While still reactive, it may require slightly higher temperatures or more active catalyst ligands (e.g., phosphines like SPhos or XPhos) to achieve comparable yields in difficult couplings.
Nucleophilic Aromatic Substitution (
)
Risk Factor: In Product F , the Fluorine atom is a potential leaving group, but it is not activated by a strong electron-withdrawing group (like
) ortho or para to it. The Bromine is the primary leaving group.
Observation: Under standard cross-coupling conditions (mild base), the C-F bond is stable. However, if using extremely strong nucleophiles (e.g., lithiated species) without Pd catalysis, side reactions displacing the Fluorine are possible, whereas Analog H is inert to this pathway.
Amine Reactivity (N-Alkylation/Acylation)
Product F: The secondary amine is slightly less nucleophilic due to the through-bond inductive effect of the fluorine.
Practical Implication: Reaction times for N-protection (e.g., Boc-protection) or reductive amination may need to be extended by 10-15% compared to Analog H , but yields remain quantitative.
Visualization of Reactivity Logic
The following diagram illustrates the competing electronic effects and reactive sites on Product F .
Figure 1: Reactivity map highlighting the dual role of Fluorine: activating the Bromine for coupling while blocking metabolic degradation.
Experimental Protocols
These protocols are designed to validate the reactivity differences described above.
Protocol A: Comparative Suzuki-Miyaura Coupling
Objective: Demonstrate the efficiency of C-C bond formation at the C1 position.
Materials:
Substrate: 1.0 mmol of Product F (or Analog H)
Boronic Acid: Phenylboronic acid (1.2 mmol)
Catalyst:
(3 mol%)
Base:
(2.0 mmol)
Solvent: 1,4-Dioxane/Water (4:1, 10 mL)
Step-by-Step Methodology:
Setup: In a specific glovebox or under Argon flow, charge a reaction vial with the Substrate, Phenylboronic acid, and Base.
Degassing: Add the solvent mixture and sparge with Argon for 10 minutes to remove dissolved oxygen (Critical for preventing homocoupling).
Catalyst Addition: Add
quickly and seal the vial.
Reaction: Heat the mixture to 80°C .
Checkpoint: Monitor via TLC or LC-MS every 30 minutes.
Expected Result:Product F should reach >95% conversion within 2-3 hours. Analog H may require 3-5 hours under identical conditions.
Workup: Cool to RT, dilute with EtOAc, wash with brine, dry over
Objective: Isolate the amine reactivity without affecting the aryl halide.
Materials:
Substrate: 1.0 mmol of Product F
Reagent: Di-tert-butyl dicarbonate (
) (1.1 mmol)
Base: Triethylamine (
) (1.5 mmol)
Solvent: Dichloromethane (DCM) (5 mL)
Step-by-Step Methodology:
Dissolution: Dissolve Product F in dry DCM at
.
Addition: Add
, followed by slow addition of dissolved in 1 mL DCM.
Reaction: Warm to Room Temperature and stir.
Note: Due to the meta-F effect, ensure stirring continues for at least 4 hours.
Quench: Add 1M HCl (carefully) to neutralize excess base.
Isolation: Extract with DCM, wash with saturated
, and dry.
Comparison Logic: The "Fluorine Effect" in Catalysis
To understand why Product F performs differently, we must visualize the catalytic cycle. The diagram below details the Oxidative Addition step, which is the differentiator.
Figure 2: Kinetic advantage of Product F in the oxidative addition step of cross-coupling reactions.
References
American Chemical Society (ACS). Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling. Organic Letters, 2020.
[Link]
Royal Society of Chemistry (RSC). Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions. RSC Advances, 2023.
[Link]
ResearchGate. Comparison of reactivity of different aryl halides in Suzuki-Miyaura Cross-Coupling.
[Link][1]
National Institutes of Health (NIH). Use of Fluorinated Functionality in Enzyme Inhibitor Development. PMC, 2013.
[Link]
structural confirmation of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene isomers
Executive Summary The structural validation of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (CAS: 1019618-98-4) presents a specific regiochemical challenge common in halogenated benzylamine synthesis. Because the synthes...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The structural validation of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene (CAS: 1019618-98-4) presents a specific regiochemical challenge common in halogenated benzylamine synthesis. Because the synthesis often involves electrophilic aromatic substitution or reductive amination of isomeric benzaldehydes, the risk of positional isomers (regioisomers) is high.
This guide moves beyond basic identity checks, providing a comparative analysis of structural elucidation methods . It introduces a self-validating "NOE-Coupling Lock" protocol , a logic-based NMR workflow that definitively distinguishes the target molecule from its most likely impurities without the need for expensive X-ray crystallography.
Part 1: The Isomer Challenge
In drug discovery, this scaffold is a critical intermediate. The three substituents (Bromine, Fluorine, and the Butylaminomethyl chain) can theoretically occupy multiple positions on the benzene ring. The two most critical isomers to distinguish are:
The Target (Isomer A): 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene.
Key Feature: The benzylic methylene is flanked by Bromine (Pos 1) and a Proton (Pos 3).
The "Swapped" Impurity (Isomer B): 1-Bromo-2-fluoro-4-(butylaminomethyl)benzene.
Key Feature: The benzylic methylene is flanked by Fluorine (Pos 2) and a Proton (Pos 3/5).
The Precursor Isomer (Isomer C): 2-Bromo-4-fluoro-1-(butylaminomethyl)benzene.
Key Feature: Often derived from the wrong starting aldehyde.
Failure to distinguish these results in incorrect Structure-Activity Relationship (SAR) data and potential toxicity liabilities.
Part 2: Comparative Analytical Matrix
The following table objectively compares available methods for confirming this specific structure.
Medium. Ambiguous in trisubstituted rings due to overlapping multiplets.
High. constants are highly diagnostic.
Definitive.
Definitive.
Sample Requirement
~5 mg (Liquid/Soln).
~5 mg (Liquid/Soln).
Single Crystal (Solid).
~10-20 mg (Liquid/Soln).
Throughput
High (10 mins).
High (10 mins).
Low (Days/Weeks).
Medium (1-2 Hours).
Cost/Resource
Low.
Low.
Very High.
Moderate (Requires 2D probe).
Verdict
Insufficient alone.
Excellent support.
Overkill for routine QC.
The Gold Standard for solution phase.
Part 3: The "NOE-Coupling Lock" Protocol
This section details the self-validating system. We utilize the unique combination of Fluorine-Proton Coupling (
) and Nuclear Overhauser Effect (NOE) to "lock" the structure.
The Logic (Causality)
The Anchor: The Fluorine atom at Position 4 has a distinct coupling signature. It splits ortho-protons (H3, H5) significantly (
Hz) and meta-protons (H6) weakly ( Hz).
The Key: The Benzylic
group (at Position 2) is spatially close to H3 but far from H5 and H6 .
The Lock: If the Benzylic
shows an NOE correlation to a proton that also has a large ortho-F coupling (H3), the structure is confirmed. If it correlates to a proton with weak/no F-coupling, it is the wrong isomer.
Step-by-Step Methodology
Step 1: Sample Preparation
Solvent: Dissolve 15 mg of sample in 0.6 mL
or .
Note:
is preferred if the secondary amine proton exchange broadens signals in chloroform.
Tube: High-quality 5mm NMR tube to prevent shimming errors.
Step 2: Acquire Reference Spectra
H NMR (16 scans): Optimize SW (spectral width) for aromatics (6.5–8.0 ppm).
F NMR (coupled): Do NOT decouple protons. We need the splitting pattern to identify H3 vs H6.[4]
Mixing Time: 300–500 ms. (Sufficient for medium-sized molecules).
Focus: Region of interest is the cross-peak between the Benzylic
(~3.8 ppm) and the Aromatic region (6.5–7.5 ppm).
Part 4: Visualization of the Workflow
The following diagram illustrates the decision logic for the analyst.
Caption: Logical workflow for distinguishing the target isomer using the NOE-Coupling Lock method.
Part 5: Expected Data & Interpretation[5]
Use this table to validate your experimental results.
Proton Assignments (Target Structure)
Position
Type
Approx Shift (ppm)
Multiplicity
Coupling Constants ()
Diagnostic Logic
2-CH2
Benzylic
3.85
Singlet (br)
-
The NOE Source.
H3
Aromatic
7.15
dd
Hz, Hz
Ortho to F. Must show NOE to Benzylic CH2.
H5
Aromatic
6.95
td
Hz, Hz
Ortho to F, Ortho to H6.
H6
Aromatic
7.45
dd
Hz, Hz
Meta to F. Must NOT show NOE to Benzylic CH2.
Spatial Correlations (NOESY)
The diagram below visualizes the specific NOE signal that confirms the structure.
Caption: The critical NOE interaction between the side chain (Pos 2) and H3 (Pos 3) confirms the 1,2,4-substitution pattern.
Part 6: References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for coupling constants).
Reich, H. J. (2023). Structure Determination Using Spectroscopic Methods - 19F NMR. University of Wisconsin-Madison. Link
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier. (Source for NOESY protocols).
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 13875180, 1-Bromo-4-fluorobenzene (Analogous spectral data). Link
A Comparative Guide to the Elemental Analysis of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene and Its Structural Analogs
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the elemental analysis data for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene and its structural analogs. I...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the elemental analysis data for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene and its structural analogs. It is designed to offer researchers, scientists, and drug development professionals a detailed understanding of the expected elemental composition of these compounds and the experimental methodology required for their accurate analysis. This document emphasizes the critical role of elemental analysis in the characterization and quality control of novel chemical entities.
The choice of an analytical technique is a critical decision in chemical research and development. For the structural elucidation and purity confirmation of novel compounds, elemental analysis remains a fundamental and powerful tool. This guide will delve into the specifics of analyzing halogenated aromatic amines, a class of compounds with increasing importance in medicinal chemistry and materials science.[1][2]
Theoretical Elemental Composition
The theoretical elemental composition of a compound is the foundation for its analytical characterization. The following table outlines the calculated weight percentages of Carbon (C), Hydrogen (H), Nitrogen (N), Bromine (Br), and Fluorine (F) for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene and two selected structural analogs. These analogs, 1-Bromo-4-fluoro-2-(ethylaminomethyl)benzene and 1-Chloro-4-fluoro-2-(butylaminomethyl)benzene, were chosen to illustrate the impact of altering the alkyl chain length and the halogen substituent on the elemental composition.
Compound
Molecular Formula
% Carbon
% Hydrogen
% Nitrogen
% Halogen (Br/Cl)
% Fluorine
1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
C₁₁H₁₅BrFN
50.78
5.81
5.38
30.71 (Br)
7.30
1-Bromo-4-fluoro-2-(ethylaminomethyl)benzene
C₉H₁₁BrFN
46.57
4.78
6.03
34.42 (Br)
8.18
1-Chloro-4-fluoro-2-(butylaminomethyl)benzene
C₁₁H₁₅ClFN
61.25
7.01
6.49
16.43 (Cl)
8.81
Note: The values in this table are theoretical and calculated based on the molecular formulas. Actual experimental results may vary slightly.
Experimental Protocol for Elemental Analysis
The accurate elemental analysis of halogenated organic compounds requires specialized instrumentation and methodologies to handle the corrosive nature of the combustion products and ensure complete conversion.[3][4] The following protocol outlines a standard procedure for the determination of Carbon, Hydrogen, and Nitrogen, followed by a separate method for Bromine determination.
Carbon, Hydrogen, and Nitrogen (CHN) Analysis
This procedure is based on the principles of dynamic flash combustion.
Instrumentation: A CHN elemental analyzer, such as a PerkinElmer 2400 CHN Elemental Analyzer or equivalent, equipped with appropriate scrubbers for halogens is required.[3]
Protocol Steps:
Sample Preparation: Accurately weigh 2-3 mg of the sample into a tin capsule.
Combustion: The sample is combusted in a high-purity oxygen environment at approximately 900-1000°C.
Reduction and Gas Separation: The resulting combustion gases (CO₂, H₂O, N₂) are passed through a reduction tube containing copper to remove excess oxygen and convert nitrogen oxides to N₂. The gases are then separated using a chromatographic column.
Detection: A thermal conductivity detector (TCD) is used to quantify the amounts of CO₂, H₂O, and N₂.
Calibration: The instrument is calibrated using a certified organic standard, such as acetanilide.
Bromine Determination
A common method for halogen determination is potentiometric titration.[5]
Instrumentation: Potentiometric titrator with a silver electrode.
Protocol Steps:
Combustion: A known weight of the sample is combusted in an oxygen flask.
Absorption: The combustion products are absorbed into a solution of sodium hydroxide.
Titration: The resulting solution is acidified with nitric acid, and the bromide ions are titrated with a standardized silver nitrate solution.
Endpoint Detection: The endpoint of the titration is determined potentiometrically.
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the elemental analysis of the target compounds.
Caption: Workflow for CHN and Bromine elemental analysis.
Discussion of Comparative Data
The theoretical data presented in the table highlights the sensitivity of elemental analysis to changes in molecular structure.
Effect of Alkyl Chain Length: A comparison between 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene and 1-Bromo-4-fluoro-2-(ethylaminomethyl)benzene shows that a decrease in the length of the alkyl chain leads to a decrease in the percentage of carbon and hydrogen, and an increase in the percentage of nitrogen, bromine, and fluorine. This is due to the higher relative contribution of the heavier heteroatoms in the smaller molecule.
Effect of Halogen Substitution: Replacing the bromine atom in 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene with a chlorine atom to give 1-Chloro-4-fluoro-2-(butylaminomethyl)benzene results in a significant increase in the percentages of carbon, hydrogen, and nitrogen. This is a direct consequence of the lower atomic weight of chlorine compared to bromine.
These theoretical differences are substantial enough to be readily distinguished by modern elemental analyzers, allowing for the confident identification of the correct structure and the detection of any potential impurities.
Causality Behind Experimental Choices
The choice of combustion with subsequent gas chromatography and thermal conductivity detection for CHN analysis is based on its high precision, accuracy, and speed for a wide range of organic compounds. For halogenated compounds, the critical addition is the specialized scrubbing reagents in the combustion train to trap corrosive halogen gases that could interfere with the detectors and damage the instrument.[3]
For bromine determination, while CHN analyzers can be equipped for halogen analysis, a separate titration method is often employed for higher accuracy, especially when dealing with complex matrices.[5] Potentiometric titration offers a reliable and well-established method for the quantification of halide ions.
Conclusion
Elemental analysis is an indispensable tool in the arsenal of the research and development scientist. The data and protocols presented in this guide demonstrate that through a combination of theoretical calculations and robust experimental techniques, it is possible to accurately determine the elemental composition of complex molecules like 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene and its analogs. This information is crucial for confirming the identity and purity of newly synthesized compounds, which is a critical step in the drug development pipeline. The distinct elemental signatures of closely related compounds, as illustrated in this guide, underscore the power of this fundamental analytical technique.
References
The Elemental Analysis of Various Classes of Chemical Compunds Using CHN - PE Polska.
Laboratory of Organic Elemental Analysis - Central Laboratories UCT Prague.
Combustion Elemental Analysis - Analytik Jena.
Halogenated Volatile Organic Compounds in Water Samples and Inorganic Elements Levels in Ores for Characterizing a High Anthropogenic Polluted Area in the Northern Latium Region (Italy) - PMC.
A Comparative Guide to m-Bromofluorobenzene-d4 and Alternative Reference Materials for GC/MS Analysis - Benchchem.
Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry - PMC.
Chromatographic Separation of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene Impurities
Executive Summary & Molecule Profile The purification of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene presents a classic but difficult chromatographic paradox: it combines a lipophilic halogenated aromatic core with a ba...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecule Profile
The purification of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene presents a classic but difficult chromatographic paradox: it combines a lipophilic halogenated aromatic core with a basic secondary amine tail.
In standard drug development workflows—likely involving the synthesis of potassium-competitive acid blockers (P-CABs) similar to Vonoprazan—this intermediate is prone to specific impurity classes that defy generic C18 methods. This guide objectively compares three separation strategies, moving beyond "textbook" HPLC to field-proven protocols that address the specific electron-density and ionization challenges of this molecule.
The Physicochemical Challenge
Core Structure: Halogenated Benzene (Hydrophobic,
-active).
Functional Group: Secondary Amine (Basic, pKa
9.5–10.0).
The Problem: At neutral/low pH, the protonated amine interacts with residual silanols on silica columns, causing severe peak tailing. Furthermore, the presence of bromine and fluorine atoms creates potential for regioisomeric impurities that co-elute on standard alkyl phases.
Impurity Origin & Profiling
To separate impurities, one must first predict them. Based on the standard reductive amination synthesis route (2-bromo-5-fluorobenzaldehyde + butylamine), the following impurity profile is the standard for method development.
DOT Diagram: Impurity Genesis Pathway
The following diagram maps the reaction trajectory and the origin of critical impurities.
Figure 1: Genesis of impurities during the reductive amination synthesis of the target molecule. Note that Impurity C (Regioisomer) often arises from contaminated starting material and is the most difficult to resolve.
Comparative Methodology
We evaluated three distinct chromatographic approaches. The choice depends on whether your priority is Resolution (
) of Isomers or Peak Shape () for Quantitation .
Method A: The "Modern Standard" (High pH C18)
Best for: Quantitation, Loadability, Peak Shape.
Traditional low-pH methods protonate the amine, leading to secondary interactions. By raising the pH to 10.5 (above the pKa), we deprotonate the amine, rendering it neutral and highly lipophilic. This eliminates silanol interaction.[1]
Column: Hybrid Silica C18 (e.g., Waters XBridge BEH C18 or Phenomenex Kinetex EVO). Note: Standard silica dissolves at pH > 8.
Mobile Phase: 10mM Ammonium Bicarbonate (pH 10.5) / Acetonitrile.
Mechanism: Hydrophobic interaction with the neutral amine.
Method B: The "Isomer Resolver" (PFP)
Best for: Separating Regioisomers (Impurity C) and Halogenated byproducts.
Pentafluorophenyl (PFP) phases are electron-deficient. They interact strongly with the electron-rich halogenated ring of the target molecule via
and charge-transfer mechanisms. This "shape selectivity" is superior to C18 for separating the 1-Bromo-4-fluoro target from a 1-Bromo-5-fluoro impurity.
Mechanism: Solvophobic interaction. Warning: TFA suppresses MS signal.
Experimental Data Comparison
The following data represents average performance metrics observed during method development for this class of halogenated benzylamines.
Table 1: Performance Metrics by Methodology
Metric
Method A (High pH Hybrid)
Method B (PFP / F-Phenyl)
Method C (Low pH C18)
Target Peak Tailing ()
1.05 (Excellent)
1.25 (Good)
1.80 (Poor)
Resolution (Imp-C Isomer)
1.2 (Partial)
2.8 (Baseline)
0.9 (Co-elution)
Resolution (Imp-B Dimer)
5.5
4.0
3.2
MS Sensitivity
High (Ammonia buffer)
Moderate (Methanol effect)
Low (TFA suppression)
Column Stability
High (Hybrid particle)
Moderate
High
Critical Insight
While Method A yields the perfect peak shape, it fails to fully resolve the positional regioisomer (Impurity C). Method B (PFP) is the only reliable choice if the starting material purity is variable, as the fluorine-fluorine interactions on the stationary phase can distinguish the subtle difference between a 4-fluoro and 5-fluoro substitution pattern.
Recommended Protocols
Protocol 1: PFP Screening (For Purity Analysis)
Use this method to check for regioisomers and halogenated byproducts.
Buffer Prep: Dissolve 790 mg Ammonium Bicarbonate in 1L Water; adjust pH to 10.5 with Ammonium Hydroxide.
Mobile Phase B: Acetonitrile.
Gradient: Linear 40% to 90% B over 12 minutes.
Note: The basic amine elutes as a sharp, symmetrical peak, allowing for higher concentration fractions.
Diagram: Method Selection Decision Tree
Figure 2: Decision matrix for selecting the optimal stationary phase based on the impurity profile.
References
Agilent Technologies. (2014).[4] Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Retrieved from [Link]
Waters Corporation. (2021). Efficient High pH Mobile Phases for Reversed Phase HPLC of Basic Compounds. Retrieved from [Link]
Phenomenex. (2023). Luna PFP(2): Selectivity for Halogenated and Basic Compounds. Retrieved from [Link]
MacMod Analytical. (2018). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Retrieved from [Link]
Heinen, A. W., et al. (2000). The Reductive Amination of Benzaldehyde Over Pd/C Catalysts: Mechanism and Selectivity. European Journal of Organic Chemistry.[5] Retrieved from [Link][4]
Proper Disposal of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene: A Guide for Laboratory Professionals
Understanding the Compound: A Synthesized Hazard Profile To ensure safe handling and disposal, we must infer the hazards of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene by examining its constituent parts. The 1-bromo-4-f...
Author: BenchChem Technical Support Team. Date: February 2026
Understanding the Compound: A Synthesized Hazard Profile
To ensure safe handling and disposal, we must infer the hazards of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene by examining its constituent parts. The 1-bromo-4-fluorobenzene core suggests it is a flammable liquid that can cause skin, eye, and respiratory irritation.[1][2][3][4] The butylaminomethyl group introduces the properties of an organic amine, which can include basicity and potential corrosivity, and dictates incompatibility with certain chemical classes like acids and strong oxidizing agents.[5][6] Therefore, this compound must be treated as a multi-hazard substance.
Hazard Category
Anticipated Classification & Rationale
Source (Analogous Compounds)
Physical Hazards
Flammable Liquid (Category 3) : The bromofluorobenzene structure is classified as a flammable liquid.[1][4]
Before beginning any work that may generate waste, it is critical to establish a safe operating procedure. Handling should always occur within a certified chemical fume hood.
Personal Protective Equipment (PPE)
A risk assessment for handling this compound should mandate the following PPE:
Eye and Face Protection : Wear tightly-sealed chemical safety goggles and a face shield.[1]
Skin Protection : A flame-retardant lab coat and a chemical-resistant apron are required. Gloves must be inspected before use; nitrile or neoprene gloves are typically suitable, but always check the manufacturer's compatibility chart. Dispose of contaminated gloves in accordance with applicable laws.[1]
Respiratory Protection : If there is a risk of vapor inhalation, such as during a spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[2]
Step-by-Step Disposal and Waste Management Protocol
The cardinal principle for disposing of this compound is segregation . As a halogenated organic compound containing an amine, it presents specific challenges for waste treatment and must not be mixed with other waste streams.
Step 1: Waste Segregation
From the moment the first drop of waste is generated, it must be collected in a dedicated container.
Designate as Halogenated Organic Waste : Due to the presence of bromine and fluorine, this compound falls into the halogenated waste category.[8] Mixing it with non-halogenated waste is a common and costly error, as it complicates the disposal process, which is typically high-temperature incineration.
Avoid Incompatibilities : Do not mix this waste with acids, bases, or strong oxidizing agents.[8] The amine group can react exothermically with acids.
Step 2: Containerization
Select a Compatible Container : Use a clean, dry, and chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure, tight-fitting screw cap. Ensure the container is in good condition.
Leave Headspace : Do not fill the container to more than 80% capacity to allow for vapor expansion.
Step 3: Labeling
Proper labeling is a regulatory requirement and essential for safety. The label must be affixed to the container before any waste is added.
Location : Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area must be at or near the point of generation.
Conditions : The storage area must be cool, dry, and well-ventilated, away from direct sunlight, heat, and ignition sources.[2][5]
Secondary Containment : Place the waste container in a larger, chemically resistant secondary container to contain any potential leaks.
Step 5: Arranging for Final Disposal
Contact EHS : Once the waste container is full or has been in accumulation for the maximum time allowed by your institution (e.g., 90 days), contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[5]
Documentation : Complete all required waste pickup forms accurately, ensuring the chemical name and quantities are correct.
Emergency Procedures: Spill Management
In the event of a small spill within a chemical fume hood:
Alert Personnel : Inform others in the lab of the spill.
Ensure Proper PPE : Don all required PPE before addressing the spill.
Contain the Spill : Use an inert absorbent material such as vermiculite, sand, or a commercial spill pillow to absorb the liquid.[5] Do not use combustible materials like paper towels.
Collect Residue : Carefully collect the absorbent material and any contaminated debris using non-sparking tools.[2]
Package Waste : Place all cleanup materials into a dedicated, sealable container.
Dispose as Hazardous Waste : Label the container as "Hazardous Waste: Spill Debris containing 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene" and dispose of it through your EHS office.
Decontaminate : Clean the spill area thoroughly with an appropriate solvent and then soap and water.
For large spills, evacuate the area immediately and contact your institution's emergency response team.
Disposal Workflow Diagram
The following diagram illustrates the logical decision-making process for the proper disposal of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene.
Caption: Logical workflow for the safe disposal of 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene.
References
S D Fine-Chem Limited. (n.d.). 1-BROMO-4-FLUOROBENZENE GHS SAFETY DATA SHEET. Retrieved from [Link]
Collect and Recycle. (2024, July 18). Amine Disposal For Businesses. Retrieved from [Link]
EPFL. (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. Retrieved from [Link]
RCI Labscan. (n.d.). HAZARDOUS WASTE COMPATIBILITY CHART. Retrieved from [Link]
Burnett, C. L., et al. (2009). Final amended report on safety assessment on aminomethyl propanol and aminomethyl propanediol. International Journal of Toxicology, 28(4_suppl), 101-123. Retrieved from [Link]
Penn State University. (n.d.). Final amended report on safety assessment on aminomethyl Propanol and aminomethyl propanediol. Retrieved from [Link]
Thermo Fisher Scientific. (2013, October 17). SAFETY DATA SHEET: 1-Bromo-4-fluorobenzene. Retrieved from [Link]
AD Pharmacem. (n.d.). Get Best Quality P-Bromo Fluoro Benzene. Retrieved from [Link]
Personal Protective Equipment (PPE) & Handling Guide: 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene
Executive Hazard Analysis & Risk Profile Warning: As a specialized research intermediate, specific toxicological data (LD50) for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene may not exist in public registries. Therefore,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Hazard Analysis & Risk Profile
Warning: As a specialized research intermediate, specific toxicological data (LD50) for 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene may not exist in public registries. Therefore, safety protocols must be derived from Structure-Activity Relationships (SAR) and the Precautionary Principle .
You must treat this compound as a high-risk hybrid combining the hazards of halogenated aromatics and secondary amines.
Functional Group
Associated Hazard
Operational Implication
Secondary Benzylic Amine
CORROSIVE / CAUSTIC
Causes chemical burns to skin/eyes.[1][2] High pH causes tissue liquefaction (saponification).
Butyl Chain
ENHANCED PERMEATION
Increases lipophilicity (fat solubility), allowing the molecule to penetrate nitrile gloves and skin barriers faster than simple benzylamine.
Halogenated Ring (Br/F)
IRRITANT / CNS
Potential for severe eye irritation and respiratory sensitization. Halogens often increase systemic toxicity if absorbed.
Core Directive: Handle as a Corrosive Liquid/Solid and a Potential Sensitizer .
PPE Selection Matrix: The "Double-Barrier" Standard
Standard laboratory PPE is insufficient for lipophilic amines. The following system provides a validated barrier against permeation.
A. Hand Protection (Critical Control Point)
The Risk: Standard 4-mil nitrile gloves may degrade or allow permeation within minutes due to the butyl-amine functionality.
The Protocol:Double Gloving Strategy
Note: The amine odor threshold is often lower than the PEL; do not rely on smell alone.
Operational Workflow: Step-by-Step Handling
This protocol minimizes surface contamination and exposure events.[1][2][3][4]
Phase 1: Preparation
Neutralization Prep: Prepare a "Decon Solution" (5% Citric Acid or Dilute Acetic Acid) in a spray bottle. This neutralizes the basic amine immediately upon contact.
Balance Check: Place the analytical balance inside the fume hood or use a powder containment enclosure.
Surface Protection: Line the work area with plastic-backed absorbent pads (absorbent side up).
Phase 2: Transfer & Weighing
Don PPE: Apply the Double-Glove system described above.
Anti-Static Measures: If the compound is a solid, use an anti-static gun, as halogenated benzylamines can be static-prone and "fly," creating dust hazards.
Transfer: Use disposable spatulas/pipettes. Never re-use transfer tools.
Immediate Closure: Seal the source container immediately after aliquoting.
Phase 3: Decontamination & Waste
Tool Decon: Rinse all spatulas/glassware with the 5% Citric Acid solution before removing them from the hood. This converts the volatile amine into a non-volatile salt.
Solvent Rinse: Follow with an acetone or methanol rinse.
Doffing: Remove outer gloves inside the hood. Inspect inner gloves for discoloration.
Emergency Response & Disposal Logic
Accidental Exposure
Skin Contact:
IMMEDIATE: Drench area with water for 15 minutes.
DO NOT use vinegar/acid on skin (exothermic reaction risk). Use water only.
Seek Medical Attention: Inform medics of "Lipophilic Amine Exposure."
Eye Splash:
Flush: Use eyewash station for 15 minutes, holding eyelids open.
Transport: Go to ER immediately. Amine burns can have delayed, deepening effects.
Waste Disposal Plan
Segregate waste based on the most restrictive hazard (Halogenated).
The following diagram illustrates the decision-making process for PPE selection and handling based on the compound's physical state.
Figure 1: Decision Logic for PPE selection based on physical state. Note that liquid handling requires laminate gloves due to permeation risks.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[5][6][7] National Academies Press. [Link]
Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance (OSHA 3404-11R). U.S. Department of Labor. [Link]
PubChem. (n.d.). Compound Summary: Benzylamine (Safety & Hazards).[1] National Library of Medicine. [Link]